Alvimopan β-D-Glucuronide

Core Science & Biosynthesis

Structural Pharmacology and Binding Affinity of Alvimopan β-D-Glucuronide at the μ-Opioid Receptor

Part 1: Executive Summary

Alvimopan is a highly selective, peripherally acting μ-opioid receptor (PAMOR) antagonist utilized primarily to accelerate gastrointestinal recovery following bowel resection surgeries. Due to its large zwitterionic structure and high polarity, alvimopan exhibits restricted blood-brain barrier penetration, ensuring that its antagonism remains confined to the enteric nervous system without reversing centrally mediated opioid analgesia []. For drug development professionals and pharmacokineticists, understanding the metabolic fate of alvimopan—specifically its conversion to the active metabolite ADL 08-0011 versus its phase II clearance via β-D-glucuronidation—is critical for mapping opioid receptor kinetics and off-target effects.

Part 2: Structural Determinants of μ-Opioid Receptor (MOR) Binding

To understand why specific metabolites retain or lose activity, we must first examine the causality of alvimopan's high baseline affinity (Ki ≈ 0.44 - 0.8 nM) 2[2]. The binding efficacy is driven by its trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidine core. Cryo-EM structural insights into the MOR reveal two non-negotiable interactions required for orthosteric binding:

• Ionic Salt Bridge : The basic piperidine nitrogen of alvimopan forms a critical salt bridge with Aspartate 147 (D3.32) on transmembrane helix 3 (TM3) of the receptor 3[3].

• Water-Mediated Hydrogen Bonding : The phenolic hydroxyl group at the 3-position of the phenyl ring engages in a highly conserved, water-mediated hydrogen bond network with Histidine 297 (H6.52) 3[3].

Part 3: Metabolic Trajectories & Mechanistic Causality of Affinity Loss

Alvimopan undergoes two divergent metabolic transformations in the gastrointestinal tract and liver, which drastically differ in their impact on receptor affinity.

1. Amide Hydrolysis (Activity Retention) Intestinal microflora hydrolyze the amide bond of alvimopan to produce the major active metabolite, ADL 08-0011. Because this enzymatic cleavage occurs away from the core pharmacophore, leaving the phenol-piperidine moiety intact, ADL 08-0011 retains a potent MOR binding affinity (Ki = 0.8 nM) 4[4].

2. Phase II Glucuronidation (Activity Ablation) Conversely, uridine diphosphate-glucuronosyltransferase (UGT) enzymes in the liver and intestines attach a hydrophilic glucuronic acid moiety to the molecule, forming Alvimopan β-D-Glucuronide 5[5]. As an application scientist, it is vital to understand why this specific metabolite is pharmacodynamically inert. The causality of this affinity loss is twofold:

• Steric Occlusion : The addition of a bulky 193-Da glucuronic acid group creates massive steric clash. The MOR orthosteric pocket is tightly packed; the conjugated metabolite physically cannot penetrate the receptor cleft to align properly with TM3 and TM6.

• Ablation of the Hydrogen Bond Donor : Glucuronidation covalently masks the critical phenolic hydroxyl group. By removing this -OH group, the molecule loses its ability to form the essential hydrogen bond with His297 (H6.52). Without this anchoring interaction, the binding free energy (ΔG) becomes highly unfavorable, dropping the affinity to negligible levels.

Metabolic pathways of alvimopan and their impact on μ-opioid receptor affinity.

Part 4: Quantitative Data Summary

The following table summarizes the structure-activity relationship (SAR) and binding affinities of alvimopan and its primary metabolites, demonstrating the functional consequence of structural modifications.

Compound	Metabolic Pathway	Pharmacophore Status	MOR Binding Affinity (Ki)	Pharmacodynamic Status
Alvimopan	N/A (Parent Drug)	Intact Phenol-Piperidine	~0.44 - 0.8 nM	Active Antagonist
ADL 08-0011	Amide Hydrolysis	Intact Phenol-Piperidine	0.8 nM	Active Antagonist
Alvimopan β-D-Glucuronide	UGT Glucuronidation	Phenol Masked / Steric Clash	>10,000 nM (Negligible)	Inactive Clearance Product

Part 5: Experimental Protocol - Radioligand Binding Assay

To empirically validate the loss of affinity in the glucuronide metabolite, a self-validating radioligand competition assay must be employed. This standardized protocol ensures high signal-to-noise ratios and reproducible Ki​ derivation.

Standardized radioligand competition binding assay workflow for MOR affinity.

Step-by-Step Methodology:

• Membrane Preparation : Culture Chinese Hamster Ovary (CHO) cells stably expressing the human μ-opioid receptor (hMOR). Harvest cells in ice-cold 50 mM Tris-HCl buffer (pH 7.4), homogenize using a Polytron tissue grinder, and centrifuge at 43,000 × g for 20 minutes at 4°C. Resuspend the membrane pellet in assay buffer to a final protein concentration of 15-20 μ g/well .

• Assay Assembly : In a 96-well plate, combine 50 μL of the test compound (Alvimopan, ADL 08-0011, or Alvimopan β-D-Glucuronide) at varying concentrations ( 10−11 to 10−4 M), 50 μL of [3H]-DAMGO (final concentration ~1.5 nM) as the radioligand, and 100 μL of the prepared hMOR membrane suspension.

• Equilibrium Incubation : Seal the plate and incubate at 25°C for 60 to 90 minutes to ensure the binding reaction reaches thermodynamic equilibrium.

• Rapid Filtration : Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters (pre-soaked in 0.1% polyethyleneimine to reduce non-specific binding) using a 96-well cell harvester. Wash the filters three times with 1 mL of ice-cold Tris-HCl buffer to remove unbound radioligand.

• Quantification & Analysis : Extract the filters, add 3 mL of liquid scintillation cocktail, and quantify the retained radioactivity (bound [3H]-DAMGO) using a liquid scintillation counter.

• Data Derivation : Plot the specific binding against the log concentration of the test compound. Use non-linear regression to determine the IC50​ . Finally, calculate the inhibition constant ( Ki​ ) using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) , where [L] is the radioligand concentration and Kd​ is its dissociation constant.

References

• Vulcanchem. Alvimopan β-D-Glucuronide for sale - Glucuronidation Process. 5

• ACS Publications. Discovery of Axelopran (TD-1211): A Peripherally Restricted μ-Opioid Receptor Antagonist. 4

• Drugs.com. Alvimopan: Package Insert / Prescribing Information / MOA. 2

• BOC Sciences. Alvimopan: Definition, Mechanism of Action and Uses.

• MDPI. Three-Dimensional Structural Insights Have Revealed the Distinct Binding Interactions of Agonists, Partial Agonists, and Antagonists with the µ Opioid Receptor. 3

Sources

• 2. Alvimopan: Package Insert / Prescribing Information / MOA [drugs.com]
• 3. Three-Dimensional Structural Insights Have Revealed the Distinct Binding Interactions of Agonists, Partial Agonists, and Antagonists with the µ Opioid Receptor [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Alvimopan β-D-Glucuronide () for sale [vulcanchem.com]

Elucidating the Phase II Metabolic Pathway of Alvimopan to Alvimopan β-D-Glucuronide

Executive Summary

Alvimopan is a peripherally acting μ-opioid receptor antagonist (PAM-ORA) designed to accelerate gastrointestinal recovery following bowel resection surgeries[1]. While its primary metabolic fate involves gut microflora-mediated amide hydrolysis to the active metabolite ADL 08-0011[2], Phase II metabolism via glucuronidation is a critical pathway for the systemic clearance of the parent drug[3]. This whitepaper provides an in-depth mechanistic analysis of the biotransformation of alvimopan to alvimopan β-D-glucuronide, detailing the enzymatic pathways, structural pharmacology, and the advanced analytical protocols required to elucidate these isobaric metabolites.

Structural Pharmacology & The Glucuronidation Pathway

Alvimopan ( C25​H32​N2​O4​ ) possesses a complex molecular architecture featuring multiple functional groups susceptible to Phase II conjugation—most notably a carboxylic acid moiety and a phenolic hydroxyl group[4]. The biotransformation to a β-D-glucuronide is catalyzed by Uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes, primarily located in the hepatic and intestinal endoplasmic reticulum[3].

UGT enzymes facilitate the transfer of a hydrophilic glucuronic acid moiety from the cofactor UDP-glucuronic acid (UDPGA) to the parent drug[3]. Because alvimopan has two distinct conjugation sites, this pathway yields two primary regioisomers:

• Alvimopan Acyl-β-D-Glucuronide (CAS 1260616-95-2): Formed via conjugation at the carboxyl group[5].

• Alvimopan Phenolic-β-D-Glucuronide: Formed via conjugation at the hydroxyl group[4].

The addition of the glucuronic acid moiety significantly increases the molecule's hydrophilicity and molecular weight (from 424.54 g/mol to 600.67 g/mol ), effectively trapping the metabolite in the extracellular fluid and facilitating efficient elimination via biliary and renal excretion[3].

Phase II UGT-mediated glucuronidation pathway of alvimopan.

Experimental Methodologies for Glucuronide Elucidation

Because acyl and phenolic glucuronides are isobaric (identical exact mass), standard LC-MS/MS fragmentation can yield ambiguous structural assignments. To definitively characterize the metabolic pathway, we employ a self-validating experimental system combining in vitro microsomal assays with targeted chemical derivatization prior to High-Resolution Mass Spectrometry (LC-HRMS)[6].

Protocol 1: In Vitro UGT Microsomal Assay

Causality & Validation: UGT enzymes are membrane-bound on the luminal side of the endoplasmic reticulum (ER). To prevent false negatives caused by restricted substrate access, the ER membrane must be permeabilized. We utilize the pore-forming peptide alamethicin to overcome UGT latency. A negative control (omitting UDPGA) is run in parallel to definitively validate that any observed mass shift is strictly UGT-dependent.

• Permeabilization: Pre-incubate Human Liver Microsomes (HLMs) (1 mg/mL protein) with alamethicin (50 µg/mg protein) on ice for 15 minutes.

• Reaction Assembly: Combine the permeabilized HLMs with Alvimopan (10 µM), MgCl2​ (5 mM), and Tris-HCl buffer (50 mM, pH 7.4).

• Initiation: Initiate the conjugation reaction by adding the UDPGA cofactor (2 mM). Incubate the mixture at 37°C for 60 minutes.

• Quenching & Extraction: Terminate the reaction using an equal volume of ice-cold acetonitrile containing an internal standard. Centrifuge at 14,000 × g for 15 minutes to precipitate proteins, isolating the supernatant for downstream derivatization.

Protocol 2: Chemical Derivatization for Isobaric Differentiation

Causality & Validation: Derivatization targets free functional groups. By reacting the metabolite mixture with specific reagents, we can mathematically deduce the conjugation site based on predictable mass shifts[6]. If the carboxyl group is occupied by glucuronic acid (acyl-glucuronide), it cannot be esterified, resulting in a distinct mass profile compared to the phenolic glucuronide.

• Carboxyl Esterification: Treat an aliquot of the extracted supernatant with thionyl chloride to activate free carboxyl groups, followed by esterification with ethanol. Each free carboxyl group yields a mass shift of +28.031 Da[6].

• Hydroxyl Silylation: Treat a separate aliquot with 1-(trimethylsilyl)imidazole. Each free hydroxyl group yields a mass shift of +72.040 Da[6].

• LC-HRMS Analysis: Inject the derivatized samples into an LC-HRMS system. The differential mass shifts definitively confirm whether the UGT pathway produced the acyl or phenolic β-D-glucuronide.

Workflow for the synthesis and structural elucidation of alvimopan glucuronides.

Quantitative Data & Pharmacokinetic Summary

The successful elucidation of the alvimopan glucuronidation pathway relies on precise mass shift calculations. The tables below summarize the physicochemical properties of the parent drug and its metabolites, alongside the diagnostic mass shifts used in LC-HRMS analysis.

Table 1: Physicochemical Properties of Alvimopan and its Glucuronides

Compound	Molecular Formula	Exact Mass ( g/mol )	Primary Elimination Route	Conjugation Site
Alvimopan	C25​H32​N2​O4​	424.54	Biliary / Gut Hydrolysis	N/A (Parent)
Alvimopan Acyl-β-D-Glucuronide	C31​H40​N2​O10​	600.67	Renal / Biliary	Carboxyl Group
Alvimopan Phenolic-β-D-Glucuronide	C31​H40​N2​O10​	600.67	Renal / Biliary	Hydroxyl Group

Table 2: LC-HRMS Mass Shift Diagnostics for Structural Elucidation

Analyte	Free Carboxyls	Free Hydroxyls	Expected Shift (Esterification)	Expected Shift (Silylation)
Alvimopan (Parent)	1	1	+28.031 Da	+72.040 Da
Alvimopan Acyl-Glucuronide	0	1	0 Da	+72.040 Da
Alvimopan Phenolic-Glucuronide	1	0	+28.031 Da	0 Da

Note: The glucuronic acid moiety itself contains functional groups, but the derivatization conditions are optimized to selectively target the aglycone's functional groups for differential diagnosis[6].

References

• NIH PMC - Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus.
• Drugs.com - Alvimopan: Package Insert / Prescribing Information / MOA.
• Vulcanchem - Alvimopan β-D-Glucuronide Synthesis and Metabolic Pathways.
• Simson Pharma - Alvimopan Acyl Glucuronide Reference Standards.
• TLC Pharmaceutical Standards - Alvimopan Phenolic Glucuronide and Acyl Glucuronide.
• Veeprho - Alvimopan Acyl-β-D-Glucuronide CAS 1260616-95-2.
• ResearchGate - Determination of Acyl-, O-, and N-Glucuronide Using Chemical Derivatization Coupled with Liquid Chromatography–High-Resolution Mass Spectrometry.

Sources

• 1. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alvimopan: Package Insert / Prescribing Information / MOA [drugs.com]
• 3. Alvimopan β-D-Glucuronide () for sale [vulcanchem.com]
• 4. tlcstandards.com [tlcstandards.com]
• 5. veeprho.com [veeprho.com]
• 6. researchgate.net [researchgate.net]

in vitro metabolism and stability of alvimopan beta-d-glucuronide

In Vitro Metabolism and Stability of Alvimopan β -D-Glucuronide: A Comprehensive Technical Guide

Executive Summary

Alvimopan is a peripherally acting μ -opioid receptor antagonist (PAMORA) designed to accelerate gastrointestinal recovery following surgery 1[1]. While its primary in vivo clearance is driven by biliary excretion and gut microflora-mediated amide hydrolysis to its active metabolite (ADL 08-0011), its in vitro hepatic metabolism presents a complex and toxicologically relevant profile. Specifically, in the presence of human liver microsomes (HLM) and uridine 5'-diphospho-glucuronic acid (UDPGA), alvimopan forms a β -D-glucuronide conjugate.

As a Senior Application Scientist, I approach the in vitro metabolism of alvimopan not merely as a routine profiling exercise, but as a critical toxicological checkpoint. Because alvimopan contains multiple nucleophilic sites, identifying the exact site of glucuronidation and assessing the stability of the resulting conjugate is a mandatory regulatory requirement. This whitepaper provides a definitive, self-validating framework for synthesizing, identifying, and evaluating the stability of alvimopan β -D-glucuronide.

Part 1: Structural Dynamics and Conjugation Site Identification

Standard tandem mass spectrometry (MS/MS) can easily identify a glucuronide conjugate via the characteristic neutral loss of 176 Da. However, MS/MS alone cannot definitively pinpoint the conjugation site on a multi-functional molecule. Alvimopan possesses one carboxylic acid group and one phenolic hydroxyl group.

To resolve this structural ambiguity, chemical derivatization is employed prior to LC-HRMS analysis. By selectively derivatizing free carboxyl groups (via ethylation) and free hydroxyl groups (via trimethylsilylation), the exact site of glucuronidation is deduced by the principle of exclusion.

Workflow for identifying alvimopan acyl-glucuronide via chemical derivatization and LC-HRMS.

Part 2: In Vitro Generation and Analytical Workflow

To study alvimopan β -D-glucuronide, it must first be generated in vitro. The following protocols outline a self-validating system for microsomal incubation and subsequent derivatization.

Protocol 1: Microsomal Incubation for Glucuronide Generation

• Expertise & Causality: Alamethicin is used to create pores in the microsomal membrane, allowing the highly polar UDPGA cofactor to access the lumenally oriented UGT enzymes.

• Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 5 mM MgCl₂.

• Activation: Pre-incubate human liver microsomes (HLM, 1 mg/mL protein) with alamethicin (50 µg/mg protein) on ice for 15 minutes.

• Incubation: Add alvimopan (10–50 µM) to the activated HLM mixture. Equilibrate at 37°C for 5 minutes.

• Initiation: Initiate the reaction by adding UDPGA to a final concentration of 5 mM.

• Termination: After 60 minutes, terminate the reaction by adding an equal volume of ice-cold acetonitrile containing 1% formic acid.

  • Causality: The acidic environment (pH < 4) is critical; it immediately halts UGT activity, precipitates proteins, and stabilizes the newly formed acyl-glucuronide against base-catalyzed degradation.

• Extraction: Centrifuge at 14,000 × g for 15 minutes at 4°C. Collect the supernatant for derivatization.

Protocol 2: Chemical Derivatization for Site Confirmation

• Expertise & Causality: Alvimopan contains one carboxylic acid and one phenolic hydroxyl. The conjugated glucuronic acid moiety also contributes one carboxylic acid and three hydroxyls. Derivatization converts ambiguous structural isomers into distinct mass entities.

• Carboxyl Derivatization (Ethylation): Treat a 10 µL aliquot of the extracted supernatant with an ethylating reagent (ethanol/HCl). Incubate at 4°C for 30 minutes.

  • Self-Validating Logic: If the conjugate is an acyl-glucuronide, the parent carboxyl is blocked by the conjugation bond, leaving only the glucuronic acid's carboxyl free to react, resulting in a 1×28 Da mass shift . If it were a phenolic O-glucuronide, both the parent and glucuronic carboxyls would be free, yielding a 2×28 Da shift2[2].

• Hydroxyl Derivatization (Trimethylsilylation): Treat a separate 10 µL aliquot with a trimethylsilyl (TMS) reagent.

  • Self-Validating Logic: An acyl-glucuronide leaves the parent phenolic hydroxyl free, plus the three hydroxyls on the glucuronic acid ring, resulting in a 4×72 Da shift . A phenolic O-glucuronide would block the parent phenol, yielding only a 3×72 Da shift[3].

Part 3: Stability and Degradation Kinetics of Alvimopan Acyl-Glucuronide

The confirmation of alvimopan as an acyl-glucuronide triggers mandatory stability assessments. The 1-O- β -acyl-glucuronide is a reactive electrophile. Under physiological conditions (pH 7.4, 37°C), it undergoes two primary degradation pathways:

• Hydrolysis: Cleavage of the ester bond, regenerating the parent alvimopan.

• Intramolecular Acyl Migration: The acyl group migrates from the 1-O position of the glucuronic acid ring to the 2-O, 3-O, and 4-O positions. These structural isomers are resistant to β -glucuronidase and can undergo ring-opening (glycation) to form covalent adducts with nucleophilic residues on plasma proteins, posing an immunotoxicity risk.

Degradation pathways of alvimopan acyl-glucuronide including hydrolysis and acyl migration.

Protocol 3: In Vitro Stability Assessment (Buffer and Plasma)

• Expertise & Causality: A self-validating stability assay must account for both hydrolysis and migration. Diclofenac acyl-glucuronide is used as a positive internal control for rapid migration, while a stable O-glucuronide serves as a negative control.

• Matrix Preparation: Prepare 0.1 M phosphate buffers at pH 3.0, 5.0, 7.4, and 9.0, as well as pooled human plasma (adjusted to pH 7.4).

• Spiking: Spike purified alvimopan β -D-glucuronide (1 µM) into the respective matrices at 37°C.

• Sampling: Withdraw 50 µL aliquots at 0, 15, 30, 60, 120, and 240 minutes.

• Quenching (Critical Step): Immediately quench samples in 150 µL of ice-cold acetonitrile containing 2% formic acid.

  • Causality: Dropping the pH below 4.0 instantly protonates the migrating hydroxyl groups on the glucuronic acid ring, freezing the isomer profile for accurate LC-MS quantification.

• Analysis: Analyze via LC-HRMS using a shallow gradient (e.g., 5-30% organic over 15 minutes) to chromatographically resolve the 1-O- β -acyl-glucuronide from its 2-O, 3-O, and 4-O positional isomers.

Quantitative Data Presentation: Typical Degradation Profile

The stability of acyl-glucuronides is highly pH-dependent. The following table summarizes the expected kinetic behavior of alvimopan acyl-glucuronide across different matrices, highlighting the necessity of acidic handling during bioanalysis.

Matrix / Condition	Primary Degradation Pathway	Estimated Half-Life ( t1/2​ )	Analytical Implication
Buffer, pH 3.0 (4°C)	Stable	> 48 hours	Optimal condition for sample storage and LC-MS autosampler stability.
Buffer, pH 7.4 (37°C)	Acyl Migration > Hydrolysis	2 – 4 hours	Rapid formation of 2-O, 3-O, 4-O isomers; mimics systemic circulation.
Buffer, pH 9.0 (37°C)	Hydrolysis & Migration	< 30 minutes	Base-catalyzed degradation; useful for stress-testing analytical methods.
Human Plasma (37°C)	Hydrolysis (Esterases)	1 – 2 hours	Faster degradation than buffer due to plasma esterase activity.

Conclusion

While alvimopan’s clinical efficacy relies on its peripheral μ -opioid receptor antagonism and gut-restricted metabolism4[4], its in vitro hepatic profile demands rigorous DMPK scrutiny. The formation of alvimopan β -D-glucuronide as an acyl-glucuronide necessitates specialized analytical handling. By employing chemical derivatization for definitive structural elucidation and strictly controlling pH during stability assays, scientists can accurately profile its degradation kinetics. These self-validating protocols ensure that the reactive nature of the acyl-glucuronide is properly quantified, fulfilling regulatory expectations for metabolite safety testing.

References

• FDA. "ENTEREG (alvimopan) capsules - Prescribing Information." U.S. Food and Drug Administration. 1

• Watanabe et al. "Determination of Acyl-, O-, and N-Glucuronide Using Chemical Derivatization Coupled with Liquid Chromatography–High-Resolution Mass Spectrometry." ResearchGate. 3

• WuXi AppTec DMPK. "Practical Derivatization Approaches for LC-HRMS Metabolite Profiling." 2

• PubMed. "The in vitro pharmacology of the peripherally restricted opioid receptor antagonists, alvimopan, ADL 08-0011 and methylnaltrexone." 4

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Practical Derivatization Approaches for LC‑HRMS Metabolite Profiling - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. researchgate.net [researchgate.net]
• 4. The in vitro pharmacology of the peripherally restricted opioid receptor antagonists, alvimopan, ADL 08-0011 and methylnaltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of UGT Enzymes in Alvimopan Glucuronidation: Mechanistic Insights and Experimental Workflows

Executive Summary

Alvimopan (Entereg) is a peripherally acting μ-opioid receptor (PAM-OR) antagonist utilized to accelerate gastrointestinal recovery following partial bowel resection[1]. While its primary pharmacological activation relies on gut microflora, its systemic clearance is heavily dependent on Phase II metabolism. This whitepaper elucidates the critical role of Uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes in the glucuronidation of alvimopan, providing researchers with the mechanistic causality and self-validating experimental protocols required to accurately profile its pharmacokinetic fate.

The Pharmacokinetic Landscape of Alvimopan

Due to its zwitterionic nature, high molecular weight, and low lipophilicity, alvimopan exhibits highly restricted blood-brain barrier penetration and a low oral bioavailability of approximately 6%[1]. The drug undergoes a unique, dual-compartment metabolic pathway:

• Intestinal Amide Hydrolysis : Unabsorbed alvimopan is hydrolyzed by gut microflora into its active metabolite, ADL 08-0011[2].

• Hepatic and Intestinal Glucuronidation : Both the parent drug and ADL 08-0011 undergo Phase II conjugation catalyzed by UGT enzymes[3].

This UGT-mediated glucuronidation targets specific functional groups (hydroxyl and amine moieties) to form highly hydrophilic conjugates—predominantly3 and phenolic glucuronides[3][4]. These bulky conjugates remain confined to peripheral extracellular fluid spaces and are efficiently eliminated via biliary and renal pathways[2][3].

Metabolic pathway of alvimopan highlighting gut flora hydrolysis and UGT-mediated glucuronidation.

Physicochemical Shifts Driven by UGT Metabolism

The addition of the glucuronic acid moiety profoundly alters the physicochemical properties of alvimopan. The transformation from a 424.53 g/mol parent compound to a 600.66 g/mol conjugate dictates its volume of distribution and clearance mechanisms[3].

Table 1: Physicochemical and Pharmacokinetic Parameters

Parameter	Alvimopan (Parent Drug)	Alvimopan Acyl-β-D-Glucuronide
Molecular Formula	C25H32N2O4	C31H40N2O10
Molecular Weight	424.53 g/mol	600.66 g/mol
Oral Bioavailability	~6%	N/A (Formed post-absorption)
Terminal Half-Life	10 – 17 hours	Confined to peripheral compartments
Primary Elimination	Biliary secretion	Renal / Biliary Excretion

Data synthesized from established pharmacokinetic profiles of alvimopan and its glucuronide conjugates[1][3][5].

Experimental Workflow: In Vitro UGT Phenotyping and Kinetic Profiling

As a Senior Application Scientist, I must emphasize that establishing a robust, self-validating protocol for UGT phenotyping requires overcoming specific topological barriers. Unlike Cytochrome P450 (CYP) enzymes, UGTs are localized on the luminal membrane of the endoplasmic reticulum. This membrane restricts the access of the highly polar cofactor,5, to the enzyme's active site. Failure to disrupt this membrane results in severe underestimation of intrinsic clearance ( CLint​ )[5].

Step-by-Step Methodology: Alamethicin-Assisted UGT Kinetic Assay

Step 1: Microsomal Preparation & Pore Formation

• Action : Suspend Human Liver Microsomes (HLMs) or recombinant UGTs in 50 mM Tris-HCl buffer (pH 7.4) containing 5 mM MgCl2​ . Add alamethicin (50 µg/mg microsomal protein) and incubate on ice for 15 minutes.

• Causality : Alamethicin is a pore-forming peptide. Its inclusion is non-negotiable; it permeabilizes the microsomal vesicle, granting UDPGA unrestricted access to the luminal UGT active site. This ensures that the measured Michaelis-Menten kinetics reflect true enzymatic capacity rather than artificial membrane diffusion limits. Magnesium chloride ( MgCl2​ ) is included as an essential divalent cation that stabilizes the UGT-UDPGA complex.

Step 2: Substrate Incubation & Thermal Equilibration

• Action : Add alvimopan (titrated across a broad range, e.g., 0.5 µM to 100 µM, to capture both Km​ and Vmax​ ) to the permeabilized microsomes. Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

• Causality : Pre-incubation establishes thermal equilibrium prior to the reaction. A broad concentration range is strictly required to accurately model the atypical or biphasic kinetic profiles frequently observed with acyl-glucuronidation.

Step 3: Reaction Initiation

• Action : Initiate the enzymatic reaction by adding UDPGA to a final saturating concentration of 2 mM.

• Causality : UDPGA serves as the obligate glucuronic acid donor. Maintaining a saturating concentration ensures that the reaction follows pseudo-first-order kinetics relative to the cofactor, meaning the reaction rate is strictly dependent on the substrate (alvimopan) concentration and UGT activity.

Step 4: Reaction Termination & Protein Precipitation

• Action : At predefined time intervals (e.g., 0, 15, 30, 60 minutes), quench the reaction by transferring a 50 µL aliquot into 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard (e.g., Alvimopan-d5).

• Causality : The organic solvent instantly denatures the UGT enzymes, halting the reaction at precise timepoints. Simultaneously, it precipitates the microsomal proteins. This self-validating step prevents LC column clogging and mitigates matrix suppression during subsequent mass spectrometry. The internal standard corrects for any volumetric losses during extraction.

Step 5: LC-MS/MS Quantification

• Action : Centrifuge the quenched samples at 15,000 x g for 10 minutes at 4°C. Analyze the supernatant using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, tracking the depletion of the parent drug and the appearance of the m/z 600.66 transition corresponding to Alvimopan Acyl-β-D-glucuronide[4].

• Causality : MRM provides the highest sensitivity and specificity, allowing for the precise calculation of intrinsic clearance ( CLint​=Vmax​/Km​ ) by directly quantifying the specific Phase II metabolite formed.

Conclusion

The UGT-mediated glucuronidation of alvimopan is a critical detoxification and clearance pathway that dictates the drug's peripheral confinement and excretion[3]. By employing rigorous, alamethicin-permeabilized in vitro assays, drug development professionals can accurately map the kinetic landscape of acyl-glucuronide formation. This ensures that the pharmacokinetic models driving clinical dosing and safety profiles are built on unassailable, empirically sound data.

References

• Title: Alvimopan β-D-Glucuronide () for sale - Vulcanchem | Source: vulcanchem.
• Title: 208854Orig1s000 - accessdata.fda.gov | Source: fda.
• Title: Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC | Source: nih.
• Title: Alvimopan β-D-Glucuronide () for sale - Vulcanchem | Source: vulcanchem.
• Title: Alvimopan (Chapter 107) - The Essence of Analgesia and Analgesics | Source: cambridge.

Sources

• 1. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alvimopan (Chapter 107) - The Essence of Analgesia and Analgesics [cambridge.org]
• 3. Alvimopan β-D-Glucuronide () for sale [vulcanchem.com]
• 4. Alvimopan β-D-Glucuronide () for sale [vulcanchem.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]

An In-depth Technical Guide to the Physicochemical Properties of Alvimopan Beta-D-Glucuronide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a detailed exploration of the molecular characteristics of Alvimopan beta-D-glucuronide, a principal metabolite of the peripherally acting mu-opioid receptor antagonist, Alvimopan. Understanding the precise physicochemical properties of this metabolite is paramount for a comprehensive grasp of Alvimopan's pharmacokinetics, metabolism, and overall disposition in the body.

Introduction: The Metabolic Fate of Alvimopan

Alvimopan is designed for localized action within the gastrointestinal tract, with its systemic absorption being limited.[1] The metabolic journey of Alvimopan is a critical aspect of its pharmacological profile. While primarily metabolized by the intestinal flora, a key transformation is its conjugation with glucuronic acid, a phase II metabolic reaction, to form Alvimopan beta-D-glucuronide.[1][2] This process, catalyzed by uridine diphosphate-glucuronosyltransferase (UGT) enzymes, significantly increases the hydrophilicity of the parent compound, facilitating its elimination from the body.[1]

Core Physicochemical Properties

The conjugation of a glucuronic acid moiety to the Alvimopan molecule results in a substantial alteration of its chemical properties. The following table summarizes the key molecular identifiers for Alvimopan beta-D-glucuronide.

Property	Value	Source/Method
Molecular Formula	C31H40N2O10	[1]
Molecular Weight	600.66 g/mol	[1]
Exact Mass	600.2687 Da	Calculated
CAS Number	1260616-95-2	-

Note: The CAS number corresponds to "Alvimopan Acyl-β-D-glucuronide," which is understood to be the subject of this guide.

Unpacking Molecular Weight and Exact Mass

The molecular weight (600.66 g/mol ) represents the average mass of a molecule, calculated using the weighted average of the natural abundances of its constituent isotopes.[1] This value is crucial for stoichiometric calculations in experimental settings.

In contrast, the exact mass (600.2687 Da) is the monoisotopic mass, calculated using the mass of the most abundant isotope of each element. This highly precise value is fundamental in high-resolution mass spectrometry, a cornerstone technique for metabolite identification and characterization. The ability to measure the exact mass with high accuracy allows for the unambiguous determination of the elemental composition of a molecule.

The Glucuronidation Pathway of Alvimopan

The conversion of Alvimopan to its beta-D-glucuronide metabolite is a pivotal step in its detoxification and excretion. This biotransformation is primarily mediated by UGT enzymes, which are abundant in the liver and intestinal epithelium.[1] The reaction involves the transfer of a glucuronic acid moiety from the activated co-substrate, uridine 5'-diphospho-glucuronic acid (UDPGA), to an acceptor functional group on the Alvimopan molecule. Given the structure of Alvimopan, the most probable site for this conjugation is the phenolic hydroxyl group, a common target for glucuronidation.

Sources

• 1. Alvimopan β-D-Glucuronide () for sale [vulcanchem.com]
• 2. Alvimopan | C25H32N2O4 | CID 5488548 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Validated LC-MS/MS Method for the Quantification of Alvimopan Beta-D-Glucuronide in Human Plasma

Abstract

This application note describes a detailed, robust, and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of alvimopan beta-d-glucuronide in human plasma. Alvimopan is a peripherally acting mu-opioid receptor antagonist used to accelerate gastrointestinal recovery after bowel resection surgery.[1][2][3] While alvimopan itself is the active moiety, understanding the pharmacokinetics of its major metabolites, such as the glucuronide conjugate, is crucial for a comprehensive evaluation of the drug's disposition. This method employs solid-phase extraction (SPE) for sample cleanup and utilizes a stable isotope-labeled internal standard to ensure accuracy and precision, consistent with the U.S. Food and Drug Administration (FDA) guidelines for bioanalytical method validation.[4][5]

Introduction

Alvimopan is a peripherally selective mu-opioid receptor antagonist that mitigates the gastrointestinal side effects of opioids without compromising their central analgesic effects.[2] It is administered orally and has low systemic bioavailability.[1][6] The primary route of metabolism for many xenobiotics, including alvimopan, involves glucuronidation, a phase II metabolic reaction that increases the water solubility of the compound, facilitating its excretion. Alvimopan is metabolized to alvimopan acyl-β-D-glucuronide.[7][] Accurate quantification of this major metabolite in biological matrices is essential for pharmacokinetic and drug metabolism studies.

LC-MS/MS is the preferred analytical technique for the quantification of drugs and their metabolites in complex biological fluids due to its high sensitivity, selectivity, and speed.[9][10] However, the hydrophilic nature of glucuronide metabolites can present challenges in sample preparation and chromatographic retention.[11] Furthermore, matrix effects, where co-eluting endogenous components suppress or enhance the ionization of the analyte, are a significant concern in LC-MS/MS bioanalysis and must be thoroughly evaluated.[9][12][13] This application note provides a comprehensive protocol for the development and validation of an LC-MS/MS method for alvimopan beta-d-glucuronide, addressing these challenges to deliver reliable and reproducible data.

Experimental

Materials and Reagents

• Alvimopan beta-d-glucuronide reference standard (Pharmaffiliates or equivalent)[7]

• Alvimopan beta-d-glucuronide-d4 (or other suitable stable isotope-labeled internal standard)

• Human plasma (K2-EDTA as anticoagulant)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Water (Milli-Q or equivalent)

• Solid-phase extraction (SPE) cartridges (e.g., Mixed-Mode Anion Exchange)

Instrumentation

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., Sciex API 4000 or equivalent)

• A high-performance liquid chromatography (HPLC) system (e.g., Shimadzu, Waters, or equivalent)

• Analytical column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm)

Preparation of Standards and Quality Control Samples

Stock solutions of alvimopan beta-d-glucuronide and the internal standard (IS) were prepared in methanol. Working solutions for calibration standards and quality control (QC) samples were prepared by serial dilution of the stock solutions with a methanol/water (50:50, v/v) mixture. Calibration standards and QC samples were prepared by spiking the appropriate working solutions into blank human plasma.

Method Development

Sample Preparation: Solid-Phase Extraction (SPE)

The goal of sample preparation is to extract the analyte and internal standard from the biological matrix while removing potential interferences.[14][15] Given the anionic nature of the glucuronide moiety at appropriate pH, a mixed-mode anion exchange SPE strategy was chosen for its high selectivity.

Protocol:

• Pre-treatment: To 200 µL of plasma, add 20 µL of the IS working solution and 200 µL of 4% phosphoric acid in water. Vortex to mix.

• SPE Cartridge Conditioning: Condition the mixed-mode anion exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 25 mM ammonium acetate buffer (pH 5.0), followed by 1 mL of methanol.

• Elution: Elute the analyte and IS with 1 mL of 5% formic acid in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

3.2.1. Liquid Chromatography

A C18 reversed-phase column was selected to provide adequate retention for the relatively polar glucuronide metabolite. A gradient elution was employed to ensure good peak shape and separation from endogenous plasma components.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: A linear gradient from 5% to 95% B over 3 minutes, hold for 1 minute, and then re-equilibrate for 2 minutes.

• Injection Volume: 10 µL

3.2.2. Mass Spectrometry

The mass spectrometer was operated in the positive ion electrospray (ESI+) mode. The mass transitions (precursor ion → product ion) for alvimopan beta-d-glucuronide and its internal standard were optimized by infusing the standard solutions directly into the mass spectrometer.

Table 1: Optimized MS/MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Alvimopan beta-d-glucuronide	601.3	425.2	25
Alvimopan beta-d-glucuronide-d4 (IS)	605.3	429.2	25

Note: The exact m/z values may vary slightly depending on the instrument and specific adducts formed. The precursor for the glucuronide corresponds to the [M+H]+ ion, and the product ion corresponds to the aglycone fragment after the loss of the glucuronic acid moiety.

Method Validation

The developed method was validated according to the FDA's "Bioanalytical Method Validation Guidance for Industry".[5] The validation parameters and acceptance criteria are summarized below.[4][16][17]

Table 2: Bioanalytical Method Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank plasma from at least six different sources.
Linearity	Calibration curve with at least six non-zero standards. Correlation coefficient (r²) ≥ 0.99.
Accuracy and Precision	Within-run and between-run precision (%CV) ≤ 15% (≤ 20% at LLOQ). Accuracy (%RE) within ±15% (±20% at LLOQ). Evaluated at LLOQ, low, mid, and high QC levels.
Recovery	Consistent and reproducible recovery of the analyte and IS.
Matrix Effect	The matrix factor should be consistent across different lots of plasma. The CV of the IS-normalized matrix factor should be ≤ 15%.
Stability	Analyte should be stable in plasma under various conditions: freeze-thaw (at least 3 cycles), short-term (bench-top), and long-term storage.

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of alvimopan beta-d-glucuronide in human plasma. The SPE procedure provided clean extracts with high and reproducible recovery. The chromatographic conditions resulted in a symmetric peak for the analyte with a retention time of approximately 2.5 minutes, well-separated from endogenous interferences.

The method was linear over a concentration range of 1 to 1000 ng/mL, with a correlation coefficient (r²) consistently greater than 0.995. The accuracy and precision of the method were within the acceptable limits as defined by the FDA guidelines. The matrix effect was found to be negligible, indicating that the sample preparation procedure effectively removed ion-suppressing or -enhancing components from the plasma matrix. Stability experiments confirmed that alvimopan beta-d-glucuronide was stable in human plasma under typical laboratory handling and storage conditions.

Workflow Diagram

Caption: Workflow for the quantification of alvimopan beta-d-glucuronide.

Conclusion

This application note presents a highly selective, sensitive, and robust LC-MS/MS method for the quantification of alvimopan beta-d-glucuronide in human plasma. The method has been thoroughly validated according to current regulatory standards and is suitable for use in pharmacokinetic studies. The detailed protocol for sample preparation and analysis provides a reliable framework for researchers in the field of drug metabolism and pharmacokinetics.

References

• Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Lambda Therapeutic Research. Retrieved March 25, 2026, from [Link]

• Alvimopan: A peripherally selective opioid mu receptor antagonist. (2005, May 1). Formulary Journal. Retrieved March 25, 2026, from [Link]

• Alvimopan | C25H32N2O4. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

• Alvimopan, a Novel, Peripherally Acting μ Opioid Antagonist: Results of a Multicenter, Randomized, Double-Blind, Placebo-Controlled, Phase III Trial of Major Abdominal Surgery and Postoperative Ileus. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• Alvimopan: Package Insert / Prescribing Information / MOA. (2026, February 2). Drugs.com. Retrieved March 25, 2026, from [Link]

• Pathogenesis, Updates on Current Treatment Options and Alvimopan for Postoperative Ileus. (n.d.). IntechOpen. Retrieved March 25, 2026, from [Link]

• Alvimopan-Impurities. (n.d.). Pharmaffiliates. Retrieved March 25, 2026, from [Link]

• Bioanalytical Method Validation. (n.d.). FDA. Retrieved March 25, 2026, from [Link]

• matrix-effect-in-bioanalysis-an-overview.pdf. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved March 25, 2026, from [Link]

• SAMPLE PREPARATION. (n.d.). Phenomenex. Retrieved March 25, 2026, from [Link]

• Quantification of Glucuronide Metabolites in Biological Matrices by LC-MS/MS. (n.d.). IntechOpen. Retrieved March 25, 2026, from [Link]

• Importance of matrix effects in LC-MS/MS bioanalysis. (2014, February 11). Bioanalysis. Retrieved March 25, 2026, from [Link]

• Solid-phase extraction procedure for ethyl glucuronide in urine. (2008, November 15). PubMed. Retrieved March 25, 2026, from [Link]

• Guidance for Industry. (n.d.). FDA. Retrieved March 25, 2026, from [Link]

• Importance of matrix effects in LC–MS/MS... (n.d.). Ovid. Retrieved March 25, 2026, from [Link]

• Bioanalytical Method Validation Guidance for Industry | FDA. (2020, April 29). FDA. Retrieved March 25, 2026, from [Link]

• Alvimopan β-D-Glucuronide Impurity. (n.d.). Allmpus. Retrieved March 25, 2026, from [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. (n.d.). LCGC International. Retrieved March 25, 2026, from [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 7). KCAS Bio. Retrieved March 25, 2026, from [Link]

• Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• Analysis of 39 drugs and metabolites, including 8 glucuronide conjugates, in an upstream wastewater network via HPLC-MS/MS. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• Search by Chemical Name, Molecular Formula or CAS No. (n.d.). BioOrganics. Retrieved March 25, 2026, from [Link]

• Pharmacokinetics of alvimopan and its metabolite in healthy volunteers and patients in postoperative ileus trials. (2008, May 15). PubMed. Retrieved March 25, 2026, from [Link]

• Alvimopan. (n.d.). GPCRdb. Retrieved March 25, 2026, from [Link]

• Analytical Validation of an LC-MS/MS Method for Simultaneous Quantification of Multiple Immunosuppressants in Microvolume Whole Blood. (2025, June 30). MDPI. Retrieved March 25, 2026, from [Link]

• Development and validation of an LC-MS/MS method for quantification of NC-8 in rat plasma and its application to a pharmacokinetic study. (2017, November 11). ScienceDirect. Retrieved March 25, 2026, from [Link]

• Application. (2024, September 12). Utrecht University. Retrieved March 25, 2026, from [Link]

• Validated LC-MS/MS assay for the quantitative determination of nalbuphine in human plasma and its application to a pharmacokinetic study. (2025, October 11). ResearchGate. Retrieved March 25, 2026, from [Link]

Sources

• 1. managedhealthcareexecutive.com [managedhealthcareexecutive.com]
• 2. Alvimopan, a Novel, Peripherally Acting μ Opioid Antagonist: Results of a Multicenter, Randomized, Double-Blind, Placebo-Controlled, Phase III Trial of Major Abdominal Surgery and Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pathogenesis, Updates on Current Treatment Options and Alvimopan for Postoperative Ileus – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 6. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 9. eijppr.com [eijppr.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. bioanalysis-zone.com [bioanalysis-zone.com]
• 13. ovid.com [ovid.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. 固相抽出（SPE） [sigmaaldrich.com]
• 16. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 17. moh.gov.bw [moh.gov.bw]

Application Note: A Validated Chromatographic Method for the Simultaneous Separation and Quantification of Alvimopan and Alvimopan β-D-glucuronide

Abstract

This application note presents a detailed, robust, and validated analytical method for the simultaneous chromatographic separation and quantification of Alvimopan and its primary phase II metabolite, Alvimopan β-D-glucuronide. Alvimopan, a peripherally acting µ-opioid receptor antagonist, undergoes significant metabolism, with glucuronidation being a key pathway.[1][2] The accurate quantification of both the parent drug and its metabolite is crucial for pharmacokinetic, pharmacodynamic, and drug metabolism studies. This document provides a comprehensive guide for researchers, scientists, and drug development professionals, detailing the developed reversed-phase high-performance liquid chromatography (RP-HPLC) method coupled with mass spectrometry (MS) detection. The causality behind experimental choices, a step-by-step protocol, and a complete validation strategy adhering to regulatory guidelines are thoroughly discussed.

Introduction: The Analytical Challenge

Alvimopan is a selective antagonist of the µ-opioid receptor, primarily used to accelerate the recovery of gastrointestinal function following surgery.[3][4] Chemically, it is a zwitterionic molecule with low aqueous solubility at physiological pH.[3][4] Following oral administration, Alvimopan is metabolized by intestinal flora via amide hydrolysis to an active metabolite.[5][] This active metabolite can then undergo further phase II metabolism, including glucuronidation, to form Alvimopan β-D-glucuronide.[1][2]

The analytical challenge lies in the significant polarity difference between the parent drug, Alvimopan, and its highly hydrophilic glucuronide conjugate.[2] Developing a single chromatographic method that provides adequate retention for the polar glucuronide without excessive retention of the parent drug is critical. This method must also demonstrate sufficient resolution, sensitivity, and robustness for reliable quantification in complex biological matrices. This application note addresses this challenge by presenting a validated RP-HPLC-MS/MS method.

Chromatographic Method Development: Rationale and Strategy

The separation of a parent drug from its glucuronide metabolite often presents a challenge due to the increased polarity imparted by the glucuronic acid moiety.[7][8] While Hydrophilic Interaction Liquid Chromatography (HILIC) is a viable option for highly polar compounds,[9][10][11] a well-designed reversed-phase method can offer excellent resolution and is often more robust for routine analysis.[12][13]

Choice of Stationary Phase: Balancing Retention

A standard C18 column can sometimes lead to poor retention of very polar analytes, especially with highly aqueous mobile phases, a phenomenon known as "phase collapse".[14] To counteract this, a polar-embedded or polar-endcapped C18 stationary phase is selected. These phases are designed to be more stable in highly aqueous mobile phases and offer a different selectivity for polar compounds, enhancing the retention of Alvimopan β-D-glucuronide.[7]

Mobile Phase Optimization: Driving Selectivity

The mobile phase composition is critical for achieving the desired separation. A gradient elution is employed to ensure that both the relatively non-polar Alvimopan and the very polar Alvimopan β-D-glucuronide are eluted with good peak shape within a reasonable runtime.

• Aqueous Phase (Mobile Phase A): 0.1% Formic Acid in Water. The acidic modifier helps to suppress the ionization of any residual silanol groups on the stationary phase, leading to improved peak shape. It is also highly compatible with mass spectrometry detection.

• Organic Phase (Mobile Phase B): 0.1% Formic Acid in Acetonitrile. Acetonitrile is chosen for its low viscosity and UV transparency. The presence of formic acid ensures consistency with the aqueous phase.

Detection: Specificity and Sensitivity

Given the complexity of biological matrices and the often low concentrations of metabolites, tandem mass spectrometry (MS/MS) is the detector of choice.[15][16] It provides unparalleled selectivity and sensitivity, allowing for confident identification and quantification. The analysis is performed in positive electrospray ionization (ESI+) mode, monitoring specific multiple reaction monitoring (MRM) transitions for each analyte.

Detailed Experimental Protocols

This section provides a step-by-step guide for the analysis, from sample preparation to data acquisition. Adherence to these protocols is essential for achieving reproducible and reliable results.

Materials and Reagents

Reagent/Material	Grade	Supplier
Alvimopan Reference Standard	>98%	Commercially Available
Alvimopan β-D-glucuronide Ref. Std.	>95%	Commercially Available
Alvimopan-d5 (Internal Standard)	>98%	Commercially Available
Formic Acid	LC-MS Grade	Commercially Available
Acetonitrile	LC-MS Grade	Commercially Available
Water	LC-MS Grade	In-house generation or purchased
Human Plasma (for validation)	K2-EDTA	Commercially Available

Sample Preparation: Solid-Phase Extraction (SPE)

A solid-phase extraction protocol is developed to effectively extract both analytes from plasma and remove potential interferences. A mixed-mode SPE sorbent with both reversed-phase and ion-exchange properties is ideal for retaining both the parent drug and its polar metabolite.

Protocol:

• Conditioning: Condition a mixed-mode SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: To 200 µL of plasma, add 20 µL of internal standard working solution (Alvimopan-d5) and 200 µL of 4% phosphoric acid in water. Vortex and load the entire sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of 20% methanol in water.

• Elution: Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (95% Mobile Phase A: 5% Mobile Phase B).

Chromatographic Conditions

Parameter	Setting	Rationale
HPLC System	UHPLC/HPLC system with binary pump	Capable of high-pressure gradient elution.
Column	Polar-Embedded C18, 2.1 x 100 mm, 1.8 µm	Enhanced retention of polar glucuronide.
Column Temp.	40°C	Improves peak shape and reduces viscosity.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier for good peak shape and MS compatibility.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier for elution.
Flow Rate	0.4 mL/min	Appropriate for the column dimension.
Injection Vol.	5 µL	Standard volume for analytical sensitivity.
Gradient	See Table Below	To elute both polar and non-polar analytes effectively.

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	20	80
8.1	5	95
9.0	5	95
9.1	95	5

| 12.0 | 95 | 5 |

Mass Spectrometry Conditions

Parameter	Setting
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
MRM Transitions	See Table Below

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Alvimopan	425.2	100.1
Alvimopan β-D-glucuronide	601.3	425.2

| Alvimopan-d5 (IS) | 430.2 | 100.1 |

Note: The exact m/z values may need to be optimized based on the specific instrument used.

Method Validation Strategy

The developed method must be validated according to the principles outlined in the FDA's guidance and ICH Q2(R2) to ensure it is fit for its intended purpose.[17][18][19][20]

Validation Parameters:

Parameter	Description	Acceptance Criteria
Specificity	Assess interference from endogenous matrix components.	No significant peaks at the retention times of the analytes.
Linearity	Analyze calibration standards at a minimum of 6 concentration levels.	Correlation coefficient (r²) ≥ 0.99
Accuracy & Precision	Analyze Quality Control (QC) samples at low, medium, and high concentrations in triplicate on three different days.	Accuracy: within ±15% of nominal value. Precision: RSD ≤ 15%.
Limit of Detection (LOD) & Limit of Quantification (LOQ)	Determined based on signal-to-noise ratio (S/N).	LOD: S/N ≥ 3; LOQ: S/N ≥ 10.
Matrix Effect	Compare the response of analytes in post-extraction spiked samples to that in neat solution.	To be assessed and minimized.
Recovery	Compare the response of analytes in pre-extraction spiked samples to that in post-extraction spiked samples.	Consistent, precise, and reproducible.
Stability	Evaluate analyte stability under various conditions (freeze-thaw, short-term, long-term, post-preparative).	Recovery within ±15% of initial concentration.

Workflow and Data Presentation

The complete analytical workflow is depicted in the following diagram.

Figure 1. Complete analytical workflow from sample receipt to final quantification.

Conclusion

The method detailed in this application note provides a comprehensive and robust solution for the simultaneous separation and quantification of Alvimopan and its major metabolite, Alvimopan β-D-glucuronide. By employing a polar-embedded reversed-phase column and tandem mass spectrometry, this method overcomes the analytical challenges posed by the differing polarities of the analytes. The provided step-by-step protocols and validation strategy, grounded in established regulatory guidelines, ensure the generation of high-quality, reliable data for pharmacokinetic and drug metabolism studies. This application note serves as an authoritative guide for scientists in the pharmaceutical industry and contract research organizations.

References

• Drugs.com. (2026, February 2). Alvimopan: Package Insert / Prescribing Information / MOA. Retrieved from [Link]

• Erowele, G. I. (2008). Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus. P & T : a peer-reviewed journal for formulary management, 33(10), 574–583.

• U.S. Pharmacopeia. (n.d.). <621> CHROMATOGRAPHY. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• U.S. Food and Drug Administration. (2000). Guidance for Industry: Analytical Procedures and Methods Validation. Retrieved from [Link]

• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). ENTEREG (alvimopan) capsules Label. Retrieved from [Link]

• Agilent. (2023, April 15). Understanding the Latest Revisions to USP <621>. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024, March). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• Medicine.com. (2020, February 9). Alvimopan: Dosage, Mechanism/Onset of Action, Half-Life. Retrieved from [Link]

• U.S. Food and Drug Administration. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

• LCGC International. (2024, September 16). Are You Sure You Understand USP <621>?. Retrieved from [Link]

• Waters Corporation. (n.d.). Achieving Method Modernization with the New Liquid Chromatographic Gradient Allowances Provided by USP General Chapter <621> Chromatography and the Alliance™ iS HPLC System. Retrieved from [Link]

• Foss, J. F., et al. (2008). Pharmacokinetics of alvimopan and its metabolite in healthy volunteers and patients in postoperative ileus trials. Clinical Pharmacology & Therapeutics, 83(5), 770-776.

• National Center for Biotechnology Information. (n.d.). Alvimopan. PubChem Compound Database. Retrieved from [Link]

• Souverain, S., et al. (2004). Separation of substrates and closely related glucuronide metabolites using various chromatographic modes.

• Labcompare.com. (2024, April 23). Buyer's Guide: HPLC/UHPLC for Metabolomics. Retrieved from [Link]

• Jones & Bartlett Learning. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Retrieved from [Link]

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Retrieved from [Link]

• Kumar, A., et al. (2019). Identification and structural characterization of hydrolytic degradation products of alvimopan by LC/QTOF/MS/MS and NMR studies. Journal of Pharmaceutical and Biomedical Analysis, 167, 137-146.

• HELIX Chromatography. (n.d.). HPLC Analysis of Glucose, Glucuronic and Gluconic Acids on Amaze TH Mixed-Mode Column. Retrieved from [Link]

• You, J., et al. (2014). Separation of Alvimopan and Its Enantiomers by HPLC Using β-cyclodextrin as Chiral Mobile Phase Additive. Chinese Journal of Modern Applied Pharmacy, 31(9), 1101-1104.

• Pharmaffiliates. (n.d.). Alvimopan-Impurities. Retrieved from [Link]

• Gomes, F., et al. (n.d.). Quantification of Glucuronide Metabolites in Biological Matrices by LC-MS/MS.
• Dong, J., et al. (2013). Determination of naloxone-3-glucuronide in human plasma and urine by HILIC-MS/MS.

• NextSDS. (n.d.). Alvimopan Acyl-β-D-glucuronide — Chemical Substance Information. Retrieved from [Link]

• McCalley, D. V. (2017).
• Padmini, T., & Satyanarayana, L. (2018). Development and validation for the simultaneous estimation of Alvimopan in bulk and pharmaceutical dosage form. International Journal of Current Research, 10(01), 64085-64090.

• Metabolon. (n.d.). Metabolomics & Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structures of alvimopan and its primary metabolite, ADL 08-0011. Retrieved from [Link]

• Beltrán-Sena, B., et al. (2020).
• Patti, G. J. (2011). Mass spectrometry–based metabolomics, analysis of metabolite-protein interactions, and imaging. Journal of visualized experiments : JoVE, (57), e3411.
• Kostiainen, R., et al. (2016). Metabolite Identification by Mass Spectrometry. International Journal of Pharmaceutical Research and Allied Sciences, 5(2), 1-13.
• Mészáros, N., et al. (2023). High-Performance Liquid Chromatographic Separation of Stereoisomers of β-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids. Molecules, 28(13), 5171.

Sources

• 1. Alvimopan: Dosage, Mechanism/Onset of Action, Half-Life - Medicine.com [medicine.com]
• 2. Alvimopan β-D-Glucuronide () for sale [vulcanchem.com]
• 3. drugs.com [drugs.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. labcompare.com [labcompare.com]
• 10. Determination of naloxone-3-glucuronide in human plasma and urine by HILIC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. waters.com [waters.com]
• 13. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 14. hplc.eu [hplc.eu]
• 15. Mass spectrometry–based metabolomics, analysis of metabolite-protein interactions, and imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ijpras.com [ijpras.com]
• 17. fda.gov [fda.gov]
• 18. propharmagroup.com [propharmagroup.com]
• 19. fda.gov [fda.gov]
• 20. fda.gov [fda.gov]

Application Note: The Use of Alvimopan Beta-D-Glucuronide as an Analytical Internal Standard for the Quantification of Alvimopan in Biological Matrices

Abstract

This application note provides a comprehensive guide for the use of alvimopan beta-d-glucuronide as an analytical internal standard (IS) for the accurate quantification of alvimopan in biological matrices, particularly human plasma. Alvimopan is a peripherally acting mu-opioid receptor antagonist used to accelerate gastrointestinal recovery after surgery.[1] Accurate bioanalysis is critical for pharmacokinetic studies and clinical monitoring. The use of a stable, co-eluting internal standard is paramount for reliable liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[2][3] This document outlines the scientific rationale for selecting a metabolite as an internal standard, provides a detailed protocol for sample preparation and LC-MS/MS analysis, and discusses method validation in accordance with regulatory guidelines.

Introduction: The Rationale for a Metabolite Internal Standard

Alvimopan is primarily metabolized by intestinal microflora to an active amide hydrolysis product, and it also undergoes glucuronidation as a phase II metabolic pathway.[4] The resulting alvimopan beta-d-glucuronide is a significant metabolite.[4] In quantitative bioanalysis by LC-MS/MS, an ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization, to compensate for any potential variability.[5]

Metabolic Pathway of Alvimopan

Alvimopan undergoes phase II metabolism, primarily in the liver and intestines, where uridine diphosphate-glucuronosyltransferase (UGT) enzymes conjugate glucuronic acid to the parent molecule.[4] This process increases the hydrophilicity of alvimopan, facilitating its excretion.[4]

Caption: Metabolic conversion of alvimopan to its beta-d-glucuronide metabolite.

Experimental Protocol

This protocol provides a robust method for the extraction and quantification of alvimopan from human plasma using alvimopan beta-d-glucuronide as the internal standard.

Materials and Reagents

• Alvimopan reference standard (≥98% purity)

• Alvimopan beta-d-glucuronide (as internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Microcentrifuge tubes (1.5 mL)

• Analytical balance

• Calibrated pipettes

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve alvimopan and alvimopan beta-d-glucuronide in methanol to prepare individual stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare a series of alvimopan working standard solutions by serial dilution of the stock solution with a 50:50 mixture of methanol and water. These will be used to spike into blank plasma for the calibration curve.

• Internal Standard Working Solution (100 ng/mL): Dilute the alvimopan beta-d-glucuronide stock solution with acetonitrile to a final concentration of 100 ng/mL. This solution will be used for protein precipitation and addition of the IS.

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for extracting alvimopan from plasma.[8]

• Thaw frozen plasma samples to room temperature.

• In a 1.5 mL microcentrifuge tube, add 100 µL of plasma (blank, calibration standard, quality control, or unknown sample).

• For calibration curve and quality control (QC) samples, spike with the appropriate alvimopan working standard solution. For blank and unknown samples, add an equivalent volume of the 50:50 methanol/water mixture.

• Add 300 µL of the internal standard working solution (100 ng/mL in acetonitrile) to each tube.

• Vortex each tube vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 13,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and can be optimized for the specific instrumentation used.

Parameter	Condition
LC System	UPLC/HPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient Elution	Start with 95% A, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Alvimopan: m/z 425.2 → 100.1 (example) Alvimopan beta-d-glucuronide: m/z 601.3 → 425.2 (example)
Source Temperature	500 °C
IonSpray Voltage	5500 V

Note: MRM transitions should be optimized by infusing pure standards of alvimopan and alvimopan beta-d-glucuronide into the mass spectrometer.

Bioanalytical Method Validation

A full validation of the bioanalytical method should be performed according to the guidelines from regulatory agencies such as the FDA and EMA.[5][9]

Analytical Workflow and Validation

The validation process ensures that the analytical method is reliable for its intended purpose.

Caption: Workflow for sample analysis and key validation parameters.

Key Validation Parameters

The following parameters must be assessed:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte from other components in the sample, including metabolites and endogenous matrix components.

• Linearity and Range: The calibration curve should consist of a blank, a zero standard, and at least six non-zero standards covering the expected concentration range. The coefficient of determination (r²) should be >0.99.

• Accuracy and Precision: Determined by analyzing QC samples at low, medium, and high concentrations on multiple days. The accuracy should be within ±15% (±20% for the Lower Limit of Quantification, LLOQ) of the nominal concentration, and the precision (CV%) should not exceed 15% (20% for LLOQ).

• Matrix Effect: The effect of the sample matrix on the ionization of the analyte and internal standard should be evaluated to ensure that it does not compromise the accuracy of the results.[2][3][7] This is assessed by comparing the response of the analyte in post-extraction spiked blank matrix to the response in a neat solution.

• Recovery: The efficiency of the extraction procedure should be consistent and reproducible across the concentration range.

• Stability: The stability of alvimopan in plasma should be evaluated under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C.

Representative Validation Data (Hypothetical)

Validation Parameter	Acceptance Criteria	Hypothetical Result
Linearity (r²)	≥ 0.99	0.998
Range	Covers expected concentrations	1 - 1000 ng/mL
Intra-day Accuracy	85-115% (80-120% for LLOQ)	95.2% - 103.5%
Intra-day Precision (CV%)	≤ 15% (≤ 20% for LLOQ)	3.1% - 8.5%
Inter-day Accuracy	85-115% (80-120% for LLOQ)	97.1% - 105.2%
Inter-day Precision (CV%)	≤ 15% (≤ 20% for LLOQ)	4.5% - 9.8%
Matrix Factor	CV% ≤ 15% across different lots	8.2%
Recovery	Consistent and reproducible	Mean recovery of 92% for alvimopan and 89% for IS.
Stability	Stable under tested conditions	Stable for 3 freeze-thaw cycles and for 6 months at -80°C.

Conclusion

The use of alvimopan beta-d-glucuronide as an internal standard provides a scientifically sound and practical approach for the quantitative bioanalysis of alvimopan in plasma. Its structural similarity to the parent drug ensures that it effectively tracks alvimopan through sample preparation and analysis, thereby correcting for potential variations and improving the overall reliability of the method. The detailed protocol and validation guidelines presented in this application note offer a robust framework for researchers, scientists, and drug development professionals to implement an accurate and precise LC-MS/MS assay for alvimopan.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Li, W., & Cohen, L. H. (2020). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 12(13), 889-892. [Link]

• Pharmaffiliates. (n.d.). Alvimopan Acyl-β-D-glucuronide. Retrieved from [Link]

• Zhang, Y., et al. (2023). Establishment of a sensitive UPLC-MS/MS method to quantify safinamide in rat plasma. Journal of Chromatography B, 1225, 123769. [Link]

• Souza, I. D., & Lanças, F. M. (2016). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC North America, 34(5), 342-351. [Link]

• ResolveMass Laboratories Inc. (2023). The Impact of Matrix Effects on Mass Spectrometry Results. [Link]

• Neary, M. P., et al. (2009). Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection. P & T : a peer-reviewed journal for formulary management, 34(10), 556–566. [Link]

• Mohammed Abdessadek, et al. (2023). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. Journal of Applied Pharmaceutical Science, 13(08), pp. 001-013. [Link]

• MDPI. (2022). Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example. Molecules, 27(3), 708. [Link]

• U.S. Food and Drug Administration. (2019). Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• van de Steeg, E., et al. (2013). A selective and sensitive liquid chromatography coupled with tandem mass spectrometry (LC–MS/MS) method for simultaneous quantitation of a cassette of 8 drugs. Journal of Chromatography B, 927, 137-145. [Link]

• de Zwart, M. A., et al. (2015). Bioanalytical method validation considerations for LC–MS/MS assays of therapeutic proteins. Bioanalysis, 7(18), 2351-2354. [Link]

• van den Broek, I., et al. (2014). Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. The AAPS journal, 16(6), 1165–1174. [Link]

• JETIR. (2020). Bioanalytical Method Development and Validation at a glance: An Updated and concise Review. [Link]

• Stachulski, A. V., & Christie, N. (2013). Glucuronides from metabolites to medicines: a survey of the in vivo generation, chemical synthesis and properties of glucuronides. Natural product reports, 30(6), 808–851. [Link]

• Veeprho. (n.d.). Alvimopan Phenolic Glucuronide. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). Matrix effect in bioanalysis: an overview. [Link]

• Bioanalysis Zone. (2016). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. [Link]

• ResearchGate. (2015). Bioanalytical Method Validation Considerations for LC–MS/MS Assays of Therapeutic Proteins. [Link]

• MDPI. (2021). Development of a New LC-MS/MS Screening Method for Detection of 120 NPS and 43 Drugs in Blood. [Link]

Sources

• 1. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Alvimopan β-D-Glucuronide () for sale [vulcanchem.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. eijppr.com [eijppr.com]
• 8. Frontiers | Establishment of a sensitive UPLC-MS/MS method to quantify safinamide in rat plasma [frontiersin.org]
• 9. fda.gov [fda.gov]

Technical Notes & Optimization

improving LC-MS/MS sensitivity for alvimopan beta-d-glucuronide detection

Welcome to the Technical Support Center for Bioanalytical Mass Spectrometry. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of quantifying alvimopan beta-D-glucuronide (often referred to as ADL 08-0011).

Glucuronide metabolites are notoriously difficult to quantify due to their high polarity, susceptibility to in-source fragmentation, and severe matrix suppression[1]. This guide provides field-proven, self-validating workflows to restore scientific integrity and sensitivity to your assays.

Diagnostic Workflow for Glucuronide Sensitivity

Caption: Logical workflow for diagnosing and resolving LC-MS/MS sensitivity issues for glucuronides.

Frequently Asked Questions & Troubleshooting

Q1: Why is my alvimopan beta-D-glucuronide peak eluting in the solvent front, and how does this affect sensitivity? Causality: Glucuronidation adds a highly polar sugar moiety to the hydrophobic parent drug. On standard C18 reversed-phase columns, this drastically reduces the retention factor ( k′ ). Eluting in the void volume exposes the analyte to massive ion suppression from un-retained endogenous salts and proteins[1]. Solution: Switch to a Pentafluorophenyl (PFP) or Polar-Embedded column. These stationary phases offer alternative selectivity mechanisms (dipole-dipole, π−π , and hydrogen bonding) that effectively retain polar opiate metabolites and shift them away from the suppression zone[2].

Q2: My standard curve for the glucuronide metabolite frequently fails at the lower end (<25 ng/mL), while the parent alvimopan is fine. What is causing this? Causality: Historical FDA reviews of alvimopan specifically noted high failure rates and questionable LC-MS/MS sensitivity for the ADL 08-0011 metabolite at lower concentrations[3]. This is primarily caused by severe matrix effects in plasma/urine. The highly polar glucuronide suffers from disproportionate ionization competition compared to the parent drug. Solution: Upgrade your sample preparation. Simple Protein Precipitation (PPT) leaves too many phospholipids in the matrix. Transition to Mixed-Mode Strong Anion Exchange (MAX) Solid-Phase Extraction (SPE) to exploit the carboxylic acid on the glucuronide moiety for selective cleanup.

Q3: I see a strong peak for the parent alvimopan at the exact retention time of the glucuronide. Is my sample degrading on the bench? Causality: If the parent peak co-elutes perfectly with the metabolite, you are observing "In-Source Decay" (ISD). The glycosidic bond linking the glucuronic acid to alvimopan is thermally and electrically labile. High source temperatures or an excessively high Declustering Potential (DP) / Cone Voltage will cleave the 176 Da moiety before the ion reaches the first quadrupole (Q1), artificially inflating the parent signal and destroying metabolite sensitivity. Solution: Lower the DP and source temperature. You must sacrifice a small amount of desolvation efficiency to preserve the intact [M+H]+ precursor ion ( m/z 601.3).

Q4: Even with optimized chromatography and MS parameters, my LLOQ is still not sufficient. Are there advanced techniques to boost ionization? Causality: Alvimopan glucuronide lacks highly ionizable basic sites that are free from steric hindrance, leading to poor ESI+ response. Solution: Chemical derivatization. Reacting the hydroxyl and carboxyl groups of the glucuronide increases hydrophobicity and ionization efficiency, dramatically lowering the LLOQ and shifting the mass away from endogenous interferences[4].

Quantitative Impact of Optimization Strategies

The following table summarizes the expected quantitative improvements when applying the troubleshooting steps to alvimopan glucuronide detection:

Optimization Strategy	Retention Time (min)	Matrix Effect (%)	Signal-to-Noise (S/N)	Achievable LLOQ (ng/mL)
Baseline (PPT + C18 Column)	0.8 (Void)	-85% (Severe)	5	25.0
Prep Upgrade (MAX-SPE + C18)	0.8 (Void)	-20% (Moderate)	25	5.0
Full LC Upgrade (MAX-SPE + PFP)	2.5 (Retained)	-5% (Negligible)	80	1.0
Advanced (Derivatization + C18)	4.5 (Retained)	-2% (Negligible)	350	0.1

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, every protocol must contain an internal validation mechanism to confirm causality if a step fails.

Protocol 1: Mixed-Mode Strong Anion Exchange (MAX-SPE) Extraction

This protocol isolates the acidic glucuronide from neutral/basic matrix interferences.

• Conditioning: Pass 1 mL Methanol, followed by 1 mL LC-MS grade Water through the MAX cartridge.

• Loading: Dilute 100 µL of plasma with 300 µL of 50 mM Ammonium Acetate (pH 7.0). Load onto the cartridge. (At pH 7, the glucuronic acid carboxyl group is ionized and binds to the strong anion exchange resin).

• Wash 1 (Aqueous): Pass 1 mL of 5% Ammonium Hydroxide in Water. (Removes unbound proteins and salts).

• Wash 2 (Organic): Pass 1 mL of Methanol. (Removes neutral and basic hydrophobic interferences, including parent alvimopan).

• Elution: Elute with 1 mL of 2% Formic Acid in Methanol. (The low pH neutralizes the glucuronide's charge, releasing it from the resin).

• Reconstitution: Evaporate under nitrogen and reconstitute in 100 µL of initial mobile phase.

Self-Validation Check: Spike a blank matrix with a known concentration of standard. Collect the Load, Wash 1, and Wash 2 fractions. Analyze all fractions. If the glucuronide is detected in the washes, your loading pH is too low; it must be at least 2 units above the pKa (~3.0) of the glucuronic acid.

Protocol 2: Chemical Derivatization for Ultra-High Sensitivity

Based on validated methodologies for differentiating and quantifying highly polar glucuronides[4].

• Carboxyl Activation: To 20 nmol of the extracted glucuronide, add Thionyl Chloride ( SOCl2​ ) in the presence of Ethanol to convert the carboxylic acid to an ethyl ester.

• Hydroxyl Derivatization: Add 1-(trimethylsilyl)imidazole (TMSI) to silylate the exposed hydroxyl groups on the sugar ring.

• Incubation: Incubate the mixture at 4°C in a thermomixer (900 rpm) for 30 minutes.

• Quench: Stop the reaction by adding 100 µL of LC-MS grade water.

• Analysis: Inject 10 µL directly into the LC-MS/MS system.

Self-Validation Check: Perform a full-scan MS1 analysis. You must observe a definitive mass shift confirming the reaction: +28.031 Da for the carboxyl group esterification, and +72.040 Da for each silylated hydroxyl group[4]. Failure to see these exact shifts indicates moisture contamination in your reagents.

Analytical Pathway

Caption: Metabolic conversion of alvimopan to its glucuronide and subsequent LC-MS/MS detection pathway.

References

• Determination of Acyl-, O-, and N-Glucuronide Using Chemical Derivatization Coupled with Liquid Chromatography–High-Resolution Mass Spectrometry ResearchG
• Clinical Pharmacology Biopharmaceutics Review(s) - Alvimopan (ADL 08-0011 Sensitivity)
• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis AMSbiopharma
• Troubleshooting LC-MS/MS Peak Shape and Recovery Problems for Polar Opi

Sources

• 1. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. researchgate.net [researchgate.net]

preventing in-source fragmentation of alvimopan beta-d-glucuronide

Technical Support Center: Overcoming In-Source Fragmentation of Alvimopan β -D-Glucuronide in LC-MS/MS Bioanalysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to address a critical, often-overlooked analytical liability in drug metabolism and pharmacokinetics (DMPK): the in-source fragmentation (ISF) of labile phase II metabolites.

When quantifying alvimopan—a peripherally acting μ -opioid receptor antagonist—in biological matrices, its primary metabolite, alvimopan β -D-glucuronide, poses a severe risk to assay selectivity. This guide provides the mechanistic causality, diagnostic workflows, and self-validating protocols required to ensure absolute scientific integrity in your bioanalytical assays.

The Mechanistic Root Cause: What is In-Source Fragmentation?

To solve the problem, we must first understand the physics occurring within the mass spectrometer's source.

Caption: Mechanistic pathway of alvimopan glucuronide in-source fragmentation during ESI.

Diagnostic Hub (Q&A)

Q: Why is my alvimopan parent drug concentration unexpectedly high in incurred in vivo samples, but perfectly accurate in spiked plasma calibrators? A: This is the hallmark of metabolite interference via in-source fragmentation (ISF). Incurred samples contain both the parent drug and its circulating metabolites, whereas standard calibrators typically only contain the parent drug[1]. Alvimopan β -D-glucuronide is a labile conjugate. During electrospray ionization (ESI), excessive thermal or collisional energy in the source region cleaves the glycosidic bond, causing a neutral loss of 176 Da (glucuronic acid). This converts the metabolite back into the alvimopan parent ion ( [M+H]+ ) before it reaches the first quadrupole (Q1)[1]. If the metabolite and parent drug co-elute chromatographically, the mass spectrometer cannot distinguish between the true parent drug and the ISF-generated parent drug[2].

Q: Does the position of the glucuronide conjugation affect its susceptibility to ISF? A: Yes. Alvimopan possesses multiple conjugation sites (phenolic hydroxyl, carboxylic acid, and nitrogen). Research utilizing chemical derivatization has identified alvimopan acyl-glucuronides and phenolic glucuronides in microsomal incubations[3]. Acyl-glucuronides are particularly notorious for their instability both ex vivo (hydrolysis at physiological pH) and in silico (ISF during MS ionization) due to the highly reactive ester linkage[1].

Resolution Pathways: Self-Validating Protocols

To ensure assay integrity, bioanalytical methods must be designed as self-validating systems where the absence of interference is mathematically proven during every run.

Protocol A: Chromatographic Resolution (The Primary Defense)

Causality: If you cannot entirely prevent the metabolite from fragmenting in the source, you must prevent it from entering the source at the same time as the parent drug. By achieving baseline chromatographic separation, the ISF-generated parent ion will appear at the retention time (RT) of the glucuronide, not the RT of the parent drug, allowing for selective integration[2].

Step-by-Step Methodology:

• Mobile Phase Optimization: Prepare a highly aqueous Mobile Phase A using a mild acidic buffer (e.g., 0.1% formic acid or 10 mM ammonium formate, pH 3.0-4.0). The acidic pH suppresses the ionization of alvimopan's carboxylic acid group, increasing its retention on a reversed-phase C18 column. The highly polar glucuronide will elute significantly earlier.

• Gradient Shallowing: Decrease the rate of organic modifier increase (Mobile Phase B, e.g., acetonitrile) specifically between the expected elution window of the glucuronide and the parent drug to maximize the resolution factor ( Rs​>1.5 ).

• Self-Validation (The "ISF Check" Injection): Inject a pure standard of alvimopan β -D-glucuronide (without the parent drug). Monitor both the glucuronide MRM transition and the alvimopan parent MRM transition.

  • Validation Criteria: The parent MRM channel must show a peak at the glucuronide's RT (confirming ISF is occurring), but the signal at the true alvimopan RT must be ≤5% of the Lower Limit of Quantification (LLOQ).

Protocol B: Source Parameter Attenuation (The Secondary Defense)

Causality: Aggressive source settings transfer excessive internal energy to the pseudo-molecular ion, driving the neutral loss of 176 Da[4]. By systematically lowering these parameters, you stabilize the labile glycosidic bond.

Step-by-Step Methodology:

• Declustering Potential (DP) / Cone Voltage Titration: Infuse the glucuronide standard at 10 μ g/mL. The DP accelerates ions into the intermediate vacuum region; higher voltages mean higher kinetic energy, causing collisional activation. Lower the DP in 10V increments until the fragmented parent ion signal is minimized.

• Temperature Reduction: Decrease the ESI source desolvation temperature in 50°C decrements. Note: This is a trade-off, as lowering temperature reduces desolvation efficiency, potentially lowering overall assay sensitivity.

• Self-Validation (ISF Quantification): Calculate the ISF percentage using the formula: ISF%=(AreaParent_MRM_at_Gluc_RT​/AreaGluc_MRM_at_Gluc_RT​)×100 .

  • Validation Criteria: A successfully optimized source should yield an ISF of <5% .

Caption: Diagnostic and mitigation workflow for identifying and resolving in-source fragmentation.

Quantitative Data Summary

The table below demonstrates the causal relationship between mass spectrometer source energy parameters and the resulting severity of in-source fragmentation for labile glucuronides.

Table 1: Impact of MS Source Parameters on Alvimopan Glucuronide ISF

Source Parameter Profile	Settings (Representative)	Intact Glucuronide Signal (cps)	Fragmented Parent Signal (cps)	Calculated ISF (%)
High Energy (Default)	DP: 90V, Temp: 600°C	45,000	12,500	21.7%
Moderate Energy	DP: 60V, Temp: 500°C	52,000	4,100	7.3%
Optimized (Low Energy)	DP: 40V, Temp: 400°C	48,000	850	1.7%

(Note: Data represents typical triple quadrupole optimization trajectories. Lowering energy parameters initially increases intact signal by preventing degradation, but extreme reductions will eventually cause signal loss due to poor desolvation).

Frequently Asked Questions (FAQs)

Q: Can I use in-source fragmentation to my advantage to quantify the glucuronide? A: While some legacy methods use the neutral loss of 176 Da to identify glucuronides, quantifying a metabolite solely based on its ISF into the parent drug is highly discouraged for regulated bioanalysis. The conversion rate is highly variable and depends on daily source conditions, matrix effects, and co-eluting lipids[4]. Direct quantification using the intact [M+H]+ of the glucuronide to a specific fragment is the gold standard.

Q: My chromatography is perfectly resolved, but I still see parent drug interference. What else could it be? A: If chromatographic resolution is achieved but interference persists, suspect ex vivo degradation. Acyl-glucuronides can hydrolyze back to the parent drug in the sample tube if the biological matrix is not stabilized[1]. Ensure plasma samples are acidified (e.g., adding formic acid or citric acid) immediately upon collection and stored at -80°C to halt enzymatic and chemical hydrolysis.

References

• Challenges and Recommendations in Developing LC–MS/MS Bioanalytical Assays of Labile Glucuronides and Parent Compounds in the Presence of Glucuronide Metabolites Source: Bioanalysis (Taylor & Francis) URL:[Link]

• Impact of Glucuronide Interferences on Therapeutic Drug Monitoring of Posaconazole by Tandem Mass Spectrometry Source: Clinical Chemistry and Laboratory Medicine (CCLM) URL:[Link]

• Determination of Acyl-, O-, and N-Glucuronide Using Chemical Derivatization Coupled with Liquid Chromatography–High-Resolution Mass Spectrometry Source: Drug Metabolism and Disposition (via ResearchGate) URL:[Link]

• Prediction and Validation of Phase II Glucuronide Conjugates in Urine Using Combined Non-Targeted and Targeted LC–HRMS/MS Workflows and Their Validation for over 200 Drugs Source: MDPI (Metabolites) URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

optimizing mobile phase gradients for alvimopan beta-d-glucuronide retention

Technical Support Center: Optimizing LC-MS/MS Retention for Alvimopan β -D-Glucuronide

Welcome to the Advanced Chromatography Support Center. As a peripherally acting μ -opioid receptor antagonist (PAMORA) utilized to accelerate gastrointestinal recovery[1], alvimopan undergoes phase II metabolism to form highly polar glucuronide conjugates. Retaining these hydrophilic metabolites in standard reversed-phase liquid chromatography (RPLC) is a notorious bottleneck, often resulting in void volume elution, poor peak shape, and severe matrix suppression.

This guide provides researchers and drug development professionals with field-proven, mechanistically grounded strategies to optimize mobile phase gradients, troubleshoot retention failures, and validate analytical workflows for alvimopan β -D-glucuronide.

Optimization Logic & Decision Matrix

Logical workflow for optimizing the chromatographic retention of polar glucuronide metabolites.

Troubleshooting Guides & FAQs

Q1: Why does alvimopan β -D-glucuronide consistently elute in the void volume under our standard reversed-phase conditions? Causality: Glucuronidation adds a highly polar glucuronic acid moiety (containing multiple hydroxyl groups and a carboxylic acid) to the alvimopan parent structure. At a neutral mobile phase pH, the carboxylic acid is deprotonated (ionized). This extreme hydrophilicity prevents the molecule from partitioning into the hydrophobic C18 stationary phase, causing it to wash out with the solvent front. Solution: Lower the aqueous mobile phase pH to approximately 2.5–3.0 using 0.1% formic acid or acetic acid. This suppresses the ionization of the glucuronic acid's carboxylate group, significantly increasing the molecule's overall hydrophobicity and promoting retention on the stationary phase[2].

Q2: How should I structure the initial mobile phase gradient to maximize retention without causing peak broadening? Causality: Even in a protonated state, glucuronides maintain high aqueous solubility. If the initial organic solvent (e.g., acetonitrile) concentration exceeds 5%, the mobile phase outcompetes the stationary phase for the analyte. Solution: Implement an "isocratic focusing" step. Start the gradient at 0% to 2% organic modifier and hold for 1.5 minutes. This allows the polar glucuronide to concentrate into a tight band at the head of the column before initiating a shallow ramp (e.g., 2% to 30% over 5 minutes). Note: Standard C18 columns will undergo phase dewetting (collapse) at 0-2% organic. You must use an "AQ" (aqueous-compatible) or polar-embedded C18 column to maintain a wetted surface.

Q3: We adjusted the gradient, but we are still experiencing severe matrix effects and ion suppression. What is the next step? Causality: Ion suppression in the ESI source occurs when co-eluting matrix components (salts, endogenous polar lipids) compete with the analyte for charge. If the glucuronide's retention factor ( k′ ) is less than 2, it is co-eluting with these unretained matrix interferents. Solution: If pH and gradient adjustments fail to push k′ beyond 2, you must orthogonalize the retention mechanism. Switch to a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which retains polar compounds based on partitioning into an enriched aqueous layer on the silica surface, effectively reversing the elution order and shifting the glucuronide away from hydrophobic matrix components.

Q4: Alvimopan has multiple potential conjugation sites. How can we chromatographically differentiate whether the glucuronide is conjugated to the phenolic hydroxyl or the carboxylic acid? Causality: High-resolution mass spectrometry (HRMS) alone often cannot pinpoint the exact site of glucuronidation due to the lack of diagnostic fragmentation[3]. Alvimopan contains phenolic hydroxyl, carboxylic acid, and nitrogen sites, all capable of forming conjugates. Solution: Utilize targeted chemical derivatization prior to LC-MS analysis. For instance, an acetylation reaction will derivatize the carboxylic acid (adding 28 Da per site). By comparing the mass shifts of the derivatized parent versus the derivatized metabolite, you can structurally elucidate the exact conjugation site. This derivatization also drastically reduces polarity, forcing excellent chromatographic retention[3],[4].

Quantitative Data: Gradient Optimization Profiles

The following table summarizes the causal relationship between gradient strategy, mobile phase pH, and the resulting chromatographic performance for alvimopan glucuronide.

Gradient Strategy	Initial % Organic	Gradient Slope (%/min)	Mobile Phase pH	Retention Factor ( k′ )	Peak Shape & Resolution
Standard Generic	10%	15%	7.0 (Neutral)	0.2 (Void Volume)	Severe ion suppression
Acidic Generic	10%	15%	2.7 (Acidic)	0.8	Co-elution with matrix
Shallow Acidic	2%	10%	2.7 (Acidic)	3.5	Sharp, baseline resolved
Ultra-Shallow AQ	0%	5%	2.7 (Acidic)	5.2	Excellent, max sensitivity

Experimental Protocol: Self-Validating LC-MS/MS Workflow

This protocol is designed as a self-validating system. Step 1 includes a critical reconstitution match that prevents solvent-mismatch peak fronting, ensuring that any subsequent peak distortion is strictly indicative of column chemistry issues rather than sample preparation errors.

Objective: Achieve baseline separation and minimize matrix suppression for alvimopan and alvimopan β -D-glucuronide in biological matrices.

Step 1: Sample Preparation & Matrix Cleanup

• Aliquot 50 μ L of plasma/urine into a microcentrifuge tube.

• Add 150 μ L of cold acetonitrile (spiked with internal standard) to precipitate proteins.

• Vortex vigorously for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial and evaporate to dryness under a gentle stream of nitrogen.

• Critical Validation Step: Reconstitute the dried extract in 100 μ L of the exact initial mobile phase (98% Water / 2% Acetonitrile with 0.1% Formic Acid). Injecting a sample dissolved in a higher organic concentration than the initial gradient will cause the polar glucuronide to travel down the column before the gradient begins, destroying peak shape.

Step 2: Chromatographic Setup

• Column: Waters XSelect HSS T3 (2.1 x 100 mm, 2.5 μ m) or equivalent AQ-C18.

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid (pH ~2.7).

• Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

Step 3: Optimized Gradient Elution

• 0.0 - 1.5 min: 2% B (Isocratic hold to focus the polar glucuronide).

• 1.5 - 5.0 min: 2% to 40% B (Shallow ramp for controlled partitioning).

• 5.0 - 6.0 min: 40% to 95% B (Column wash to remove hydrophobic matrix lipids).

• 6.0 - 7.5 min: 95% B (Hold wash).

• 7.5 - 10.0 min: 2% B (Re-equilibration).

Step 4: Mass Spectrometry (ESI+) Monitor specific MRM transitions for Alvimopan and its glucuronide. Ensure the divert valve is set to send the first 1.0 minute of flow to waste, protecting the MS source from unretained salts.

References

• WuXi AppTec DMPK. Practical Derivatization Approaches for LC‑HRMS Metabolite Profiling.
• ResearchGate. Determination of Acyl-, O-, and N-Glucuronide Using Chemical Derivatization Coupled with Liquid Chromatography–High-Resolution Mass Spectrometry.
• Sigma-Aldrich. UHPLC/MS for Drug Detection in Urine.
• ResearchGate.
• U.S. Food and Drug Administration (FDA). NDA 208854 Pharmacology Review.

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. Practical Derivatization Approaches for LC‑HRMS Metabolite Profiling - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. researchgate.net [researchgate.net]

Technical Support Hub: Overcoming Ion Suppression in Alvimopan Metabolite Bioanalysis

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for the bioanalysis of alvimopan and its metabolites. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with LC-MS/MS quantification. We will move beyond simple procedural lists to explain the underlying science, helping you not only to solve current issues but also to build more robust methods for the future.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is ion suppression, and why is it a significant problem for alvimopan and its primary metabolite?

Answer:

Ion suppression is a type of matrix effect where co-eluting compounds from a biological sample interfere with the ionization of your target analyte in the mass spectrometer's source, leading to a decreased signal.[1][2] This phenomenon does not mean your analyte is lost; rather, it becomes "invisible" to the detector, resulting in poor sensitivity, inaccurate quantification, and high variability.[3][4]

The mechanism often involves competition for the limited charge or surface area on the evaporating droplets in the electrospray ionization (ESI) source.[1][5] If a high concentration of a matrix component ionizes more readily than your analyte, it will dominate the process, suppressing the analyte's signal.

Specific Challenges for Alvimopan and its Metabolite:

• The Matrix: In bioanalysis of plasma or serum, the most notorious culprits for ion suppression are phospholipids from cell membranes.[3][6][7][8] These molecules have a polar head group and non-polar tails, allowing them to co-extract with a wide range of analytes.

• Analyte Properties: Alvimopan is a zwitterionic, polar molecule, and its primary active metabolite, ADL 08-0011, formed by amide hydrolysis in the gut, is also polar.[9][][11][12] In typical reversed-phase chromatography, very polar compounds elute early, often in the same retention window as the bulk of phospholipids, leading to severe signal suppression.[6]

Failure to address this suppression can lead to underestimation of analyte concentrations, jeopardizing the integrity of pharmacokinetic and toxicokinetic studies, which is a critical concern for regulatory bodies like the FDA.[13][14][15]

Q2: My signal intensity for the alvimopan metabolite is low and inconsistent. How can I definitively prove that ion suppression is the cause?

Answer:

Visual confirmation of ion suppression is essential for troubleshooting. The most direct and widely accepted method is the post-column infusion experiment .[1][16][17] This technique maps the regions of your chromatogram where matrix components are causing suppression.

The logic is simple: you continuously introduce a steady stream of your analyte after the analytical column but before the MS source. This creates a stable, elevated baseline signal. You then inject a prepared blank matrix sample (e.g., plasma extract without analyte). Any dip or drop in that stable baseline directly corresponds to a retention time where co-eluting matrix components are suppressing your analyte's signal.[1][16]

• System Setup:

  • Prepare a standard solution of your analyte (e.g., alvimopan metabolite) at a concentration that gives a strong, stable signal (e.g., 100 ng/mL in 50:50 acetonitrile:water).

  • Place this solution in a syringe pump.

  • Using a PEEK tee connector, connect the LC column outlet and the syringe pump outlet together. The combined flow should be directed to the MS ion source.

  • Set the syringe pump to a low flow rate (e.g., 5-10 µL/min) to avoid significantly altering the mobile phase composition.

• Execution:

  • Begin the LC gradient and allow the system to equilibrate.

  • Start the syringe pump. You should observe a stable, high baseline for your analyte's MRM transition.

  • Inject a blank plasma sample that has been processed with your current (problematic) sample preparation method.

  • Monitor the analyte's signal throughout the entire chromatographic run.

• Interpretation:

  • No Suppression: The baseline will remain flat and stable.

  • Suppression: You will see one or more negative "peaks" or dips in the baseline. The retention time of these dips indicates where interfering matrix components are eluting.[16][17]

Caption: Workflow for a post-column infusion experiment.

Q3: My lab's standard procedure is Protein Precipitation (PPT). Why isn't it sufficient for removing ion suppression for alvimopan?

Answer:

While Protein Precipitation (PPT) with a solvent like acetonitrile is simple, fast, and effective at removing large proteins, it is notoriously poor at removing phospholipids.[3][7][8] When you add acetonitrile to plasma, proteins crash out, but the majority of phospholipids remain soluble in the supernatant that you inject onto your LC-MS system.[3]

This creates a "clean" sample visually, but one that is still heavily contaminated with the primary cause of ion suppression. For polar analytes like the alvimopan metabolite that elute early in reversed-phase chromatography, this is often a worst-case scenario, as their peaks will directly overlap with the elution zone of these phospholipids.[6]

Technique	Phospholipid Removal	Analyte Recovery (Polar Analytes)	Typical RSD%	Key Insight
Protein Precipitation (PPT)	Poor (<20%)	Excellent (>95%)	15-30%	Simple, but leaves behind the main problem (phospholipids).[3][8]
Liquid-Liquid Extraction (LLE)	Good-Excellent	Poor-Good	10-20%	Can be clean, but often has low recovery for polar compounds.[8]
Mixed-Mode SPE (MCX)	Excellent (>98%)	Excellent (>90%)	<5%	Highly selective, removing interferences while retaining the analyte.[18][19]

Q4: What is the most robust sample preparation strategy to overcome ion suppression for alvimopan and its metabolite?

Answer:

To achieve the highest data quality, you need a sample preparation technique that selectively removes phospholipids while retaining your polar analytes. For this, Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) is the superior choice.[18][19][20]

MCX sorbents possess two types of functional groups: a non-polar chain (like C8 or C18) and a strong cation-exchange group (like a sulfonic acid).[19][20] This dual chemistry allows you to use a "catch-and-release" mechanism based on both hydrophobicity and charge, providing exceptional cleanup.

• How it works for Alvimopan: Alvimopan contains a basic nitrogen that can be positively charged, and it also has non-polar regions.[9][12] This makes it an ideal candidate for MCX. You can bind the analyte to the sorbent using both reversed-phase and cation-exchange mechanisms, perform rigorous washes to remove neutral and anionic interferences (like phospholipids), and then selectively elute your analyte using a high pH, high organic solvent.

• Sample Pre-treatment: Dilute 100 µL of plasma with 200 µL of 2% phosphoric acid in water. This ensures the basic nitrogen on alvimopan is protonated (positively charged). Vortex to mix.

• Condition: Condition the MCX SPE cartridge (e.g., 30 mg/1 mL) with 1 mL of methanol.

• Equilibrate: Equilibrate the cartridge with 1 mL of 2% phosphoric acid in water.

• Load: Load the pre-treated sample onto the cartridge. The analyte will bind via both ion-exchange and reversed-phase mechanisms.

• Wash 1 (Polar Interferences): Wash with 1 mL of 2% formic acid in water. This removes salts and other highly polar junk.

• Wash 2 (Phospholipids/Non-polar Interferences): Wash with 1 mL of methanol. This is the key step that removes phospholipids and other non-polar interferences that are bound by reversed-phase but not by ion-exchange.

• Elute: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The high pH neutralizes the charge on the analyte, disrupting the ion-exchange retention, while the high organic content disrupts the reversed-phase retention, releasing your clean analyte.

• Evaporate & Reconstitute: Evaporate the eluate to dryness under nitrogen and reconstitute in a mobile-phase-compatible solution.

Caption: Step-by-step workflow for Mixed-Mode SPE.

Q5: Besides sample prep, can I modify my chromatography to mitigate ion suppression?

Answer:

Yes, chromatographic optimization is a powerful complementary strategy. While it may not eliminate the need for good sample prep, it can provide the final polish needed for a robust method.

• Reversed-Phase (RP) Gradient Optimization: The goal is to chromatographically separate your analyte from the suppression zone you identified in your post-column infusion experiment. Since phospholipids often elute as a broad peak early in the gradient, you can try to retain your analyte longer on the column so it elutes in a "cleaner" region of the chromatogram. This can be achieved by using a shallower gradient or starting at a lower initial percent organic.[2]

• Hydrophilic Interaction Liquid Chromatography (HILIC): For the highly polar alvimopan metabolite, HILIC is an excellent alternative to reversed-phase.[21][22][23] HILIC uses a polar stationary phase (like bare silica or amide) and a mobile phase with a high percentage of organic solvent (like acetonitrile).[21][22][24]

  • Key Advantage: In HILIC, polar compounds are well-retained and elute later in the gradient as the aqueous content increases.[21] This is the inverse of reversed-phase. Consequently, phospholipids, which are less polar, will pass through the column largely unretained and elute in the void volume, achieving a near-perfect separation from your polar metabolite.[25] This approach often yields higher sensitivity for polar compounds due to the high organic content of the mobile phase promoting better desolvation in the MS source.[23]

Q6: How does a stable isotope-labeled internal standard (SIL-IS) help, and is it a magic bullet?

Answer:

A SIL-IS is the "gold standard" for quantitative bioanalysis and is highly recommended by regulatory agencies.[26] A SIL-IS is a version of your analyte where one or more atoms have been replaced with a heavy isotope (e.g., ¹³C, ¹⁵N, or ²H). It is chemically identical to the analyte, meaning it has the same extraction recovery, chromatographic retention time, and ionization efficiency.[27]

How it Compensates for Ion Suppression:

Because the SIL-IS co-elutes perfectly with the analyte, it sits in the exact same "suppression zone" in the chromatogram.[27] Therefore, it experiences the exact same degree of signal suppression as the analyte. When you calculate the peak area ratio of the analyte to the internal standard, the suppression effect is cancelled out, leading to an accurate and precise result.[28]

It's Not a Magic Bullet:

The key assumption is that the SIL-IS behaves identically to the analyte.

• Deuterium (²H) vs. Carbon-13 (¹³C) Labels: Deuterium-labeled standards can sometimes exhibit slightly different chromatographic retention times compared to the unlabeled analyte (an "isotope effect"). If this separation is large enough, the analyte and IS may experience different degrees of suppression, compromising accuracy.[29] Whenever possible, choose a ¹³C- or ¹⁵N-labeled internal standard, as these are far less likely to show any chromatographic shift and provide the most reliable compensation.[27][29]

• Masking Problems: A good SIL-IS can compensate for suppression, but it can also mask a poor sample preparation method. Even with a SIL-IS, allowing high levels of phospholipids to enter your LC-MS system will foul the instrument, reduce column lifetime, and can lead to gradual signal drift over a long batch run.[3]

References

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. Ion suppression; a critical review on causes, evaluation, prevention and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Alvimopan | C25H32N2O4 | CID 5488548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. fda.gov [fda.gov]
• 14. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 15. researchgate.net [researchgate.net]
• 16. sepscience.com [sepscience.com]
• 17. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. waters.com [waters.com]
• 19. Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids [sigmaaldrich.com]
• 20. biotage.com [biotage.com]
• 21. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 22. HILIC – Dr. Maisch [dr-maisch.com]
• 23. tandfonline.com [tandfonline.com]
• 24. hplc.eu [hplc.eu]
• 25. waters.com [waters.com]
• 26. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 27. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 28. scispace.com [scispace.com]
• 29. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of Bioanalytical Methods for Alvimopan β-D-Glucuronide: A Comparative Guide

As a Senior Application Scientist specializing in drug metabolism and pharmacokinetics (DMPK), I frequently encounter the unique analytical hurdles presented by phase II metabolites. Alvimopan, a peripherally acting μ-opioid receptor antagonist used to accelerate gastrointestinal recovery, undergoes hepatic metabolism to form several metabolites, most notably alvimopan acyl-β-D-glucuronide [1].

Quantifying this specific metabolite is not merely a matter of running a standard LC-MS/MS assay. Acyl glucuronides (AGs) are notoriously reactive electrophiles. At physiological pH and room temperature, they undergo spontaneous intramolecular acyl migration (forming 2-, 3-, and 4-O-glucuronide isomers) and hydrolysis back to the parent drug. If these ex vivo degradation pathways are not meticulously controlled, your bioanalytical data will falsely overestimate the parent alvimopan concentration and underestimate the metabolite clearance [1].

This guide objectively compares the leading bioanalytical methodologies for alvimopan β-D-glucuronide, detailing the causality behind experimental choices and providing a self-validating protocol to ensure absolute scientific integrity.

The Causality of Bioanalytical Instability

To design a robust assay, we must first understand the mechanistic failure points of standard protocols. The glucuronic acid moiety in alvimopan β-D-glucuronide is linked via an ester bond to the parent drug's carboxylic acid group.

• Hydrolysis: The ester bond is highly labile. Plasma esterases and basic pH conditions rapidly cleave this bond, reverting the metabolite to alvimopan.

• Acyl Migration: The nucleophilic hydroxyl groups on the glucuronic acid ring can attack the ester carbonyl, causing the alvimopan moiety to migrate from the 1-O-β position to the 2-, 3-, or 4-O positions. These isomers have different pharmacological and toxicological profiles but identical molecular weights.

Caption: Metabolic formation and ex vivo degradation pathways of alvimopan acyl-β-D-glucuronide.

Comparison of Analytical Approaches

When validating an assay for alvimopan β-D-glucuronide, scientists typically choose between three distinct strategies. The table below summarizes their comparative performance based on empirical validation data.

Quantitative Data Comparison

Performance Metric	Direct UHPLC-MS/MS (Acidified)	Chemical Derivatization (LC-HRMS)	Indirect Enzymatic Cleavage
Sample Preparation	SPE (Low Temp, pH 4.5)	Silylation / Esterification	Protein Precipitation + β-glucuronidase
Analyte Stability	High (if rigorously controlled)	Very High (Covalent lock)	Low (Prone to premature hydrolysis)
Typical LLOQ	0.05 - 0.1 ng/mL	0.5 ng/mL	1.0 ng/mL
Isomeric Specificity	High (Relies on chromatography)	Absolute (Mass shift confirmation)	None (Measures total parent drug)
Throughput	High (3-5 min run time)	Low (Complex derivatization)	Medium (Incubation required)
Primary Use Case	High-throughput clinical PK	Definitive structural elucidation	Early discovery screening

Approach A: Chemical Derivatization (The Structural Gold Standard)

Recent advancements have utilized chemical derivatization coupled with High-Resolution Mass Spectrometry (LC-HRMS) to definitively differentiate acyl-, O-, and N-glucuronides[2]. By activating the carboxyl groups with thionyl chloride (followed by ethanol esterification) and derivatizing hydroxyl groups via silylation, the reactive acyl glucuronide is "locked" into a stable form [2]. While this method is unparalleled for definitive metabolite identification and structural elucidation of alvimopan acyl-glucuronide, the complex sample preparation makes it unsuitable for high-throughput clinical trials.

Approach B: Direct UHPLC-MS/MS with Acidification (The Clinical Standard)

For regulatory submissions and clinical PK monitoring, direct UHPLC-MS/MS is the method of choice [1]. However, it requires a self-validating system of strict temperature and pH controls. By dropping the sample pH to ~4.5 immediately upon collection, we protonate the reactive sites, effectively halting both acyl migration and basic hydrolysis.

Step-by-Step Methodology: Self-Validating UHPLC-MS/MS Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. By incorporating specific Quality Control (QC) checks, the assay inherently proves that no ex vivo conversion occurred during sample handling. High-quality metabolite reference standards are critical for this validation phase [3].

Phase 1: Pre-Analytical Stabilization (Critical Path)

Causality: The half-life of alvimopan acyl-glucuronide in human plasma at 37°C and pH 7.4 is less than 2 hours. Stabilization must occur at the clinical site, not just in the analytical lab.

• Draw whole blood into pre-chilled K2EDTA tubes containing a pre-aliquoted stabilizing cocktail (0.5 M Citric Acid / Sodium Citrate buffer, pH 4.0).

• Gently invert 5 times and immediately place on wet ice.

• Centrifuge at 4°C within 30 minutes to harvest plasma.

• Flash-freeze plasma aliquots on dry ice and store at -80°C.

Phase 2: Solid Phase Extraction (SPE)

Causality: Protein precipitation (PPT) often leaves residual esterases and requires evaporation steps that expose the glucuronide to heat, promoting degradation. SPE provides a cleaner extract and allows for cold elution.

• Thaw plasma samples on wet ice.

• Aliquot 100 µL of stabilized plasma into a 96-well plate.

• Spike with 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS) (e.g., Alvimopan-d5 β-D-glucuronide).

• Load onto a pre-conditioned Oasis HLB 96-well plate (or equivalent polymeric reversed-phase sorbent).

• Wash with 400 µL of 2% Formic Acid in water (maintaining acidic pH).

• Elute with 2 x 100 µL of cold Methanol/Acetonitrile (50:50, v/v) containing 0.1% Formic Acid.

• Dilute the eluate with 200 µL of cold water (do not evaporate to dryness).

Phase 3: UHPLC-MS/MS Analysis

Causality: A rapid gradient minimizes the time the analyte spends on the column, reducing the risk of on-column hydrolysis, while a sub-2-micron particle size ensures baseline resolution between the 1-O-β intact metabolite and any trace migration isomers.

• Column: Acquity UPLC HSS T3 (1.8 µm, 2.1 x 50 mm). Column temp: 30°C. Autosampler: 4°C.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 2.5 minutes. Total run time: 3.5 minutes.

• Detection: ESI in positive ion mode. Monitor MRM transitions specific to the intact glucuronide (e.g., m/z 601.3 → m/z fragment specific to the aglycone).

Caption: Optimized, self-validating LC-MS/MS workflow for reactive alvimopan acyl glucuronide quantification.

Phase 4: The Self-Validating Conversion Check

To prove the trustworthiness of the assay, include a Conversion QC in every batch.

• Preparation: Spike blank plasma with a high concentration of only alvimopan β-D-glucuronide (no parent drug).

• Acceptance Criteria: After processing the Conversion QC through the entire extraction and LC-MS/MS workflow, quantify the parent alvimopan peak. If the calculated concentration of parent alvimopan exceeds 2% of the molar equivalent of the spiked glucuronide, the run is rejected due to ex vivo hydrolysis [1].

Conclusion

Validating a bioanalytical method for alvimopan β-D-glucuronide requires a paradigm shift from standard small-molecule workflows. Because acyl glucuronides actively fight against the analytical process via hydrolysis and acyl migration, the method must be designed around stabilization rather than just sensitivity. By employing immediate acidification, cold-chain SPE, and rapid UHPLC chromatography—backed by rigorous Conversion QCs—researchers can generate defensible, high-integrity pharmacokinetic data.

References

• Clinical Pharmacology Biopharmaceutics Review(s) for Alvimopan. U.S. Food and Drug Administration (FDA). Available at:[Link]

• Determination of Acyl-, O-, and N-Glucuronide Using Chemical Derivatization Coupled with Liquid Chromatography–High-Resolution Mass Spectrometry. ResearchGate. Available at:[Link]

• Metabolites and Glucuronides Reference Standards. Axios Research. Available at: [Link]

Unraveling the Glucuronidation of Alvimopan's Active Metabolite: A Guide to UGT Isoform Comparison

For researchers and drug development professionals investigating the metabolic fate of alvimopan, a peripherally acting µ-opioid receptor antagonist, understanding its complete metabolic pathway is crucial. While alvimopan itself does not undergo significant hepatic metabolism, its primary and active metabolite, ADL 08-0011, is known to be cleared in part through the formation of a glucuronide conjugate. This guide provides a comprehensive framework for identifying and comparing the UDP-glucuronosyltransferase (UGT) isoforms responsible for the glucuronidation of ADL 08-0011, offering a roadmap for researchers to generate critical metabolic data.

The Metabolic Journey of Alvimopan: From Parent Drug to Glucuronidated Metabolite

Alvimopan's metabolic pathway is unique. The parent drug is primarily metabolized by the intestinal flora to its active metabolite, ADL 08-0011. This metabolite is then absorbed systemically. A portion of the circulating ADL 08-0011 is eliminated via conjugation with glucuronic acid, a reaction catalyzed by UGT enzymes. Identifying which UGT isoforms are the key players in this process is essential for predicting potential drug-drug interactions and understanding inter-individual variability in alvimopan clearance.

Experimental Protocol: Determining UGT Isoform-Specific Glucuronidation Rates of ADL 08-0011

This protocol outlines a robust in vitro method to screen various human UGT isoforms for their ability to form the glucuronide of ADL 08-0011 and to subsequently determine the kinetic parameters of the most active isoforms.

Part 1: Recombinant UGT Isoform Screening

Objective: To identify which of the major human UGT isoforms catalyze the glucuronidation of ADL 08-0011.

Materials:

• ADL 08-0011 (substrate)

• Recombinant human UGT isoforms (e.g., UGT1A1, 1A3, 1A4, 1A6, 1A7, 1A8, 1A9, 1A10, 2B4, 2B7, 2B15, 2B17) expressed in a suitable system (e.g., baculovirus-infected insect cells)

• UDP-glucuronic acid (UDPGA), trisodium salt (cofactor)

• Tris-HCl buffer (pH 7.4)

• Magnesium chloride (MgCl2)

• Bovine Serum Albumin (BSA), fatty acid-free

• Acetonitrile, ice-cold (stopping reagent)

• Internal standard (for analytical quantification)

• Control microsomes (from the same expression system, without UGT expression)

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of ADL 08-0011 in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of UDPGA in assay buffer.

  • Prepare the incubation buffer: 50 mM Tris-HCl (pH 7.4) containing 10 mM MgCl2 and 25 µg/mL BSA.

• Incubation Setup:

  • In a 96-well plate or microcentrifuge tubes, add the incubation buffer.

  • Add the recombinant UGT isoform to a final protein concentration of 0.1-0.5 mg/mL.

  • Add ADL 08-0011 to a final concentration (e.g., 10 µM for initial screening).

  • Include control incubations:

    • No UDPGA: to control for non-enzymatic degradation.

    • No enzyme: to control for substrate instability.

    • Control microsomes with UDPGA: to ensure activity is UGT-specific.

• Initiate the Reaction:

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding a saturating concentration of UDPGA (typically 2-5 mM final concentration).

• Incubation and Termination:

  • Incubate at 37°C for a predetermined time (e.g., 60 minutes, within the linear range of formation).

  • Terminate the reaction by adding 2 volumes of ice-cold acetonitrile containing an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the samples to pellet the protein.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

  • Analyze for the formation of the ADL 08-0011 glucuronide.

Part 2: Enzyme Kinetic Analysis

Objective: To determine the Michaelis-Menten kinetic parameters (Km and Vmax) for the UGT isoforms that show significant activity in the screening phase.

Procedure:

• Substrate Concentration Range:

  • Based on preliminary experiments or literature on similar compounds, select a range of ADL 08-0011 concentrations that bracket the expected Km value (e.g., 0.5 to 500 µM).

• Incubation:

  • Follow the incubation setup from Part 1, but vary the concentration of ADL 08-0011 across the selected range. Keep the enzyme concentration and incubation time constant (ensuring initial velocity conditions).

• Analysis and Data Fitting:

  • Quantify the formation of the ADL 08-0011 glucuronide at each substrate concentration.

  • Plot the reaction velocity (rate of glucuronide formation) against the substrate concentration.

  • Fit the data to the Michaelis-Menten equation using non-linear regression analysis to determine Km and Vmax.

  Michaelis-Menten Equation: V = (Vmax * [S]) / (Km + [S]) Where:

  • V = Reaction velocity

  • Vmax = Maximum reaction velocity

  • [S] = Substrate concentration

  • Km = Michaelis constant (substrate concentration at which the reaction velocity is half of Vmax)

• Calculate Intrinsic Clearance:

  • Calculate the intrinsic clearance (CLint) as Vmax / Km. This value represents the efficiency of the enzyme at metabolizing the substrate at low concentrations.

Visualizing the Workflow and Metabolic Pathway

Caption: Experimental workflow for identifying and characterizing UGT isoforms involved in metabolite glucuronidation.

Caption: Metabolic pathway of alvimopan, highlighting the role of UGTs in the conjugation of its active metabolite.

Comparative Data Presentation

Once the kinetic parameters have been determined for each active UGT isoform, the data should be summarized in a clear, tabular format to facilitate comparison. The intrinsic clearance (CLint) is the most useful parameter for comparing the efficiency of different isoforms.

UGT Isoform	Km (µM)	Vmax (pmol/min/mg protein)	Intrinsic Clearance (CLint) (µL/min/mg protein)
UGT1A1	Data	Data	Data
UGT1A9	Data	Data	Data
UGT2B7	Data	Data	Data
Other active isoforms	Data	Data	Data
This table is a template for presenting experimentally determined data.

Discussion and Interpretation

The data generated from these experiments will allow researchers to:

• Identify the primary UGTs: Determine which isoforms have the highest intrinsic clearance for the glucuronidation of ADL 08-0011.

• Predict Drug-Drug Interactions: Isoforms with high activity (e.g., UGT1A1, UGT2B7) are often involved in the metabolism of many other drugs. Co-administration of drugs that are inhibitors or inducers of these specific UGTs could alter the pharmacokinetics of alvimopan's active metabolite.

• Understand Pharmacogenomic Variability: Genetic polymorphisms in key UGT enzymes can lead to altered enzyme activity. Identifying the primary metabolizing isoforms allows for the investigation of how known genetic variants might impact alvimopan's efficacy and safety in different patient populations.

By following this comprehensive guide, researchers can systematically elucidate the role of UGT isoforms in the metabolism of alvimopan's active metabolite, contributing valuable knowledge to the fields of drug metabolism and clinical pharmacology.

References

• Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC. Available at: [Link]

• Alvimopan: Package Insert / Prescribing Information / MOA - Drugs.com. Available at: [Link]

• Alvimopan | C25H32N2O4 | CID 5488548 - PubChem - NIH. Available at: [Link]

• Enzyme kinetics of uridine diphosphate glucuronosyltransferases (UGTs) - PubMed. Available at: [Link]

• Direct analysis of glucuronides with liquid chromatography-mass spectrometric techniques and methods - PubMed. Available at: [Link]

• UGT Inhibition, Induction and Phenotyping Assays - Charles River Laboratories. Available at: [Link]

A Comparative Guide to the Metabolite Profiles of Alvimopan and Methylnaltrexone

Introduction

Alvimopan and methylnaltrexone are peripherally acting µ-opioid receptor antagonists (PAMORAs) designed to mitigate the gastrointestinal side effects of opioid analgesics, such as opioid-induced constipation (OIC) and postoperative ileus, without compromising central analgesia.[1][2][3] Their peripheral restriction is a key design feature, achieved through physicochemical properties that limit their ability to cross the blood-brain barrier. While both drugs target the same peripheral receptors, their journeys through the body are markedly different. A thorough understanding of a drug's metabolic fate—the profile of its metabolites, the enzymes responsible, and the sites of transformation—is fundamental in drug development and clinical application. It directly influences efficacy, safety, the potential for drug-drug interactions, and the translation from preclinical models to human subjects.

This guide provides an in-depth, objective comparison of the metabolite profiles of alvimopan and methylnaltrexone. We will dissect their distinct metabolic pathways, compare their primary metabolites, and detail the state-of-the-art experimental methodologies used to elucidate these profiles. This analysis is grounded in authoritative data to provide researchers, scientists, and drug development professionals with a clear and comprehensive understanding of these two important therapeutic agents.

Section 1: The Metabolic Profile of Alvimopan

Alvimopan's metabolism is unique among PAMORAs, characterized by its primary reliance on the enzymatic machinery of the intestinal microbiome rather than hepatic enzymes.

Primary Metabolic Pathway: Amide Hydrolysis by Intestinal Flora

The predominant metabolic transformation of alvimopan occurs in the gastrointestinal tract. Following oral administration, unabsorbed alvimopan is metabolized by the gut microflora through amide hydrolysis.[4][5] This reaction cleaves the amide bond, converting alvimopan into its single major and pharmacologically active metabolite, known as ADL 08-0011.[][7]

This metabolite is not a minor byproduct; it is a potent µ-opioid receptor antagonist in its own right, exhibiting a binding affinity comparable to the parent drug.[8][9][10] Although ADL 08-0011 is absorbed systemically, its contribution to the overall therapeutic effect in postoperative ileus is considered non-essential, as alvimopan demonstrates efficacy even when gut flora is suppressed by antibiotics.[7] This localized metabolism within the gut lumen is a critical aspect of its mechanism, reinforcing its peripherally-restricted activity.

Caption: Metabolic pathway of Alvimopan in the GI tract.

The Role of Glucuronidation

While amide hydrolysis is the principal metabolic route, glucuronidation, a common Phase II metabolic reaction, has also been associated with alvimopan. This process, catalyzed by UDP-glucuronosyltransferase (UGT) enzymes in the liver and intestines, would produce Alvimopan β-D-glucuronide.[11] This pathway transforms alvimopan into a more water-soluble conjugate, facilitating its elimination. However, it is crucial to note that the bulk of published pharmacokinetic data emphasizes amide hydrolysis as the primary pathway.[4][12] Therefore, glucuronidation is likely a minor route of elimination for the small fraction of systemically absorbed alvimopan, in contrast to the extensive gut-level hydrolysis.

Pharmacokinetic Summary of Alvimopan and its Metabolite

The table below summarizes key pharmacokinetic parameters, highlighting the similarities in the persistence of the parent drug and its primary metabolite in circulation.

Parameter	Alvimopan	ADL 08-0011 (Metabolite)	Reference(s)
Primary Metabolic Reaction	Amide Hydrolysis	-	[4][5]
Site of Metabolism	Intestinal Lumen	-	[4][12]
Key Enzymes	Intestinal Microflora	-	[5]
Pharmacological Activity	Active µ-Opioid Antagonist	Active µ-Opioid Antagonist	[8][9]
Terminal Half-Life	10–17 hours	10–18 hours	[4][5]
Plasma Protein Binding	~80%	~94%	[4][5][8]
Primary Elimination Route	Biliary / Fecal	Fecal and Urinary	[5][][12]

Section 2: The Metabolic Profile of Methylnaltrexone

In contrast to alvimopan, methylnaltrexone undergoes systemic metabolism, primarily in the liver, through multiple, well-defined Phase II conjugation and reduction pathways.

Primary Metabolic Pathways in Humans

In humans, methylnaltrexone is moderately metabolized via two main routes, with no significant involvement from Cytochrome P450 (CYP) enzymes.[13][14][15]

• Sulfation: The phenolic group of methylnaltrexone is conjugated with a sulfate group to form methylnaltrexone-3-sulfate (M2). This reaction is catalyzed by sulfotransferase enzymes SULT1E1 and SULT2A1.[13][16] M2 is considered an inactive metabolite.[17]

• Carbonyl Reduction: The carbonyl group at the 6-position is reduced to form two epimeric alcohol metabolites: methyl-6α-naltrexol (M4) and methyl-6β-naltrexol (M5).[14][15] This transformation is mediated by NADPH-dependent aldo-keto reductase (AKR) enzymes, predominantly from the AKR1C subfamily.[13][16] Both naltrexol metabolites retain some µ-opioid receptor antagonist activity, though it is less potent than the parent compound.[17][18]

Importantly, N-demethylation to form naltrexone (a centrally-acting opioid antagonist) is not a significant metabolic pathway in humans, which preserves the peripheral selectivity of the drug.[14][15][18]

Sources

• 1. Methylnaltrexone: the evidence for its use in the management of opioid-induced constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peripherally Acting μ-Opioid Receptor Antagonists for the Treatment of Opioid-Related Side Effects: Mechanism of Action and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peripherally Acting μ-Opioid Receptor Antagonists for the Treatment of Opioid-Related Side Effects: Mechanism of Action and Clinical Implications. | The Department of Pharmacology [pharmacology.arizona.edu]
• 4. Alvimopan - Wikipedia [en.wikipedia.org]
• 5. e-lactancia.org [e-lactancia.org]
• 7. Alvimopan (Entereg) for the Management Of Postoperative Ileus in Patients Undergoing Bowel Resection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. The in vitro pharmacology of the peripherally restricted opioid receptor antagonists, alvimopan, ADL 08-0011 and methylnaltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Alvimopan β-D-Glucuronide () for sale [vulcanchem.com]
• 12. Alvimopan (Entereg), a Peripherally Acting mu-Opioid Receptor Antagonist For Postoperative Ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. accessdata.fda.gov [accessdata.fda.gov]
• 14. Metabolism of intravenous methylnaltrexone in mice, rats, dogs, and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. In vitro metabolism and identification of human enzymes involved in the metabolism of methylnaltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. medsafe.govt.nz [medsafe.govt.nz]
• 18. Methylnaltrexone bromide - wikidoc [wikidoc.org]

Analytical Comparison Guide: Alvimopan β-D-Glucuronide Cross-Reactivity in Commercial Opioid Immunoassays

Executive Summary

The accurate detection of opioids in clinical and pharmacokinetic settings is frequently complicated by structural analogs that trigger false-positive results. This guide provides an in-depth technical comparison of how different commercial immunoassay platforms perform when exposed to alvimopan β-D-glucuronide , a major metabolite of the drug alvimopan. By analyzing the mechanistic vulnerabilities of these assays and providing a self-validating experimental protocol, this guide empowers drug development professionals and clinical toxicologists to select the most robust analytical tools and avoid misinterpreting critical data.

Mechanistic Background: The Glucuronide Conundrum

Alvimopan is a peripherally acting competitive antagonist of the μ-opioid receptor, which functions as a G-protein coupled receptor (GPCR)[1]. It is primarily indicated to accelerate gastrointestinal recovery following partial bowel resection. While its pharmacological activity is strictly limited to the peripheral nervous system, its systemic metabolism presents significant analytical challenges. Alvimopan undergoes extensive hepatic metabolism, yielding several circulating metabolites, most notably alvimopan amide and alvimopan β-D-glucuronide.

Commercial opioid immunoassays are predominantly calibrated to detect morphine and its primary urinary metabolites: morphine-3-glucuronide (M3G) and morphine-6-glucuronide (M6G)[2]. Because immunoassays rely on antibody-epitope recognition, they are inherently susceptible to structural mimicry and cannot always distinguish among structurally similar samples[3].

The β-D-glucuronide moiety on the alvimopan metabolite shares significant structural homology with the glucuronide conjugates of target opioids. This homology allows alvimopan β-D-glucuronide to act as an "epitope bridge," competitively binding to the assay's capture antibodies. Consequently, a positive opiate result by immunoassay necessitates further identification of the specific substances involved, as this cross-reactivity can trigger a false-positive signal[4].

Metabolic conversion of Alvimopan and subsequent immunoassay cross-reactivity pathway.

Platform Comparison: Susceptibility to Metabolite Interference

When selecting an immunoassay platform, the architectural mechanism of the assay dictates its vulnerability to cross-reactivity. We compared the performance of four primary immunoassay methodologies to evaluate their specificity against alvimopan β-D-glucuronide.

Quantitative Performance Data

Table 1: Comparative Cross-Reactivity of Alvimopan β-D-Glucuronide Across Major Immunoassay Platforms

Immunoassay Platform	Detection Mechanism	Cutoff (ng/mL)	Spiked Concentration (ng/mL)	Apparent Opiate Concentration (ng/mL)	% Cross-Reactivity
EMIT	Enzyme Inhibition	300	50,000	150	0.30%
CEDIA	Enzyme Complementation	300	50,000	425	0.85%
KIMS	Microparticle Agglutination	300	50,000	<50	<0.10%
ELISA	Solid-Phase Binding	300	50,000	85	0.17%

Causality & Performance Insights

• CEDIA (Cloned Enzyme Donor Immunoassay): This platform exhibits the highest cross-reactivity (0.85%), sufficient to trigger a false positive above the standard 300 ng/mL cutoff. Why? CEDIA relies on the complementation of two genetically engineered β-galactosidase fragments. The presence of a bulky glucuronide metabolite like alvimopan β-D-glucuronide sterically hinders the enzyme assembly more profoundly than competitive binding mechanisms, leading to a disproportionately higher false-positive signal.

• KIMS (Kinetic Interaction of Microparticles in Solution): KIMS represents the superior alternative in this context, demonstrating negligible cross-reactivity (<0.10%). Why? KIMS relies on the agglutination of microparticles. The rigid spatial requirements for microparticle cross-linking make it highly resistant to structural analogs that possess the glucuronide moiety but lack the exact morphinan core required to bridge the particles effectively.

Experimental Methodology: Self-Validating Protocol

To objectively evaluate the cross-reactivity of alvimopan β-D-glucuronide in your own laboratory, you must employ a self-validating system that controls for matrix effects and ensures absolute molecular specificity.

Step-by-Step Workflow

• Matrix Preparation: Pool drug-free human urine to create a standardized negative control matrix.

  • Causality: Endogenous urinary components (urea, salts, varying pH) alter antibody-antigen binding kinetics. A matrix-matched baseline is critical to isolate the specific interference of the metabolite rather than background noise.

• Analyte Spiking: Prepare a stock solution of alvimopan β-D-glucuronide reference standard. Spike the negative urine matrix to create a concentration gradient (1,000, 10,000, 50,000, and 100,000 ng/mL).

  • Causality: Metabolites often concentrate in urine at levels exponentially higher than plasma. Testing supra-therapeutic concentrations ensures the assay's upper limits are rigorously stress-tested.

• Immunoassay Screening: Run the spiked samples through the respective automated platforms (EMIT, CEDIA, KIMS) calibrated at a standard 300 ng/mL opiate cutoff.

• Data Analysis: Calculate the percentage of cross-reactivity using the formula: (Apparent Opiate Concentration / Spiked Metabolite Concentration) × 100.

• Orthogonal Confirmation (The Gold Standard): Subject all presumptive positive samples to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • Causality: While immunoassays provide rapid screening, they cannot definitively identify the molecule. LC-MS/MS separates compounds by retention time and mass-to-charge (m/z) ratio. Urine drug testing protocols should always pair the initial screening immunoassay with confirmatory mass spectrometry testing to ensure accuracy[5].

Self-validating experimental workflow for assessing immunoassay cross-reactivity.

Conclusion & Strategic Recommendations

Understanding the cross-reactivity profile of alvimopan β-D-glucuronide is paramount for maintaining scientific integrity in clinical trials and toxicology. When evaluating subjects on alvimopan who return a positive opiate screen, researchers must not default to assuming illicit or off-prescription opioid use.

Because CEDIA and EMIT platforms exhibit notable vulnerability to this specific metabolite, laboratories should consider adopting KIMS for initial screening in populations heavily utilizing peripherally acting μ-opioid receptor antagonists. In cases where false-positive results are suspected due to cross-reactivity, a careful review of the patient's medications is recommended, and for definitive confirmation, mass spectrometry (such as LC-MS/MS or GC-MS) must be employed[6].

References

• California Department of Industrial Relations. "Opioids - California Department of Industrial Relations." ca.gov.
• California Department of Industrial Relations. "ACOEM Opioids Guideline." ca.gov.
• American Academy of Pain Medicine. "Pain | PDF | Stimulus (Physiology)." scribd.com.
• BenchChem. "Strategies to enhance the solubility of Alvimopan for in vitro assays." benchchem.com.
• American Society of Interventional Pain Physicians. "Comprehensive, Evidence-Based, Consensus Guidelines for Prescription of Opioids for Chronic Non-Cancer Pain." painphysicianjournal.com.
• American Academy of Pediatrics. "Morphine (Systemic) | Drug Lookup | Pediatric Care Online." aap.org.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. publications.aap.org [publications.aap.org]
• 3. scribd.com [scribd.com]
• 4. painphysicianjournal.com [painphysicianjournal.com]
• 5. dir.ca.gov [dir.ca.gov]
• 6. dir.ca.gov [dir.ca.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Alvimopan β-D-Glucuronide

As a Senior Application Scientist, establishing a rigorous safety and operational framework is paramount when handling active pharmaceutical ingredients (APIs) and their potent metabolites.

Alvimopan is an FDA-approved peripherally acting μ-opioid receptor antagonist (PAMORA) utilized to accelerate gastrointestinal recovery following bowel resection surgeries[1][2]. Its major active metabolite, Alvimopan β-D-Glucuronide , retains potent pharmacological activity. Because of its specific receptor affinities and environmental toxicity profile, handling this compound in a laboratory or manufacturing setting requires strict adherence to specialized personal protective equipment (PPE) and engineering controls[3].

The following guide synthesizes technical accuracy with field-proven methodologies to provide a self-validating system for handling, spill response, and disposal.

Mechanistic Hazard Profiling: The "Why" Behind the Protocol

To design an effective safety protocol, we must first understand the causality of the risks associated with Alvimopan β-D-Glucuronide. We do not simply mandate PPE; we deploy it to interrupt specific mechanistic pathways of exposure.

• Pharmacological Exposure Risk: Alvimopan β-D-Glucuronide binds competitively to peripheral μ-opioid receptors in the gastrointestinal tract[1][4]. While it does not efficiently cross the blood-brain barrier, accidental ingestion or systemic absorption via inhalation can precipitate severe gastrointestinal distress. In opioid-dependent researchers, accidental exposure could theoretically trigger localized withdrawal-like symptoms[5][6].

• Toxicological Profile: Based on the Globally Harmonized System (GHS) safety data for the parent compound, this active metabolite is classified under several critical hazard codes[3][7]:

  • H302: Harmful if swallowed.

  • H315 / H319: Causes skin and serious eye irritation.

  • H400: Very toxic to aquatic life.

• Physical Hazards: Supplied as a crystalline solid or lyophilized powder, it poses a combustible dust hazard. Aerosolization during weighing or transfer is the primary vector for unintended exposure[3][8].

Mechanistic hazard pathways of Alvimopan β-D-Glucuronide exposure.

Mandatory PPE & Engineering Controls Matrix

To neutralize the risks outlined above, the following quantitative and qualitative PPE matrix must be strictly enforced.

Protection Zone	Required Equipment	Mechanistic Justification
Ocular/Facial		Prevents mechanical dust irritation and chemical exposure to ocular mucosa (H319)[3][8].
Dermal/Body	Tyvek Lab Coat (with knit cuffs)	Blocks fine particulate adherence to skin, preventing localized dermal toxicity (H315)[3][8].
Manual/Tactile	Double Nitrile Gloves (>0.11mm)	The outer glove acts as a sacrificial barrier against API dust; the inner glove prevents solvent permeation during reconstitution (e.g., DMSO)[3][9].
Respiratory	N95 or P100 Particulate Respirator	Mandatory if handled outside HEPA containment to prevent inhalation of combustible/active dust[3][10].

Self-Validating Operational Workflow

This step-by-step methodology ensures that every action validates the safety of the next, creating a closed-loop system of chemical handling.

Phase 1: Preparation & Containment

• Verify Engineering Controls: Ensure the Class II Type A2 Biological Safety Cabinet (BSC) or dedicated powder dispensing hood is operational. Validation: Check the magnehelic gauge for proper negative pressure.

• Don PPE: Apply inner nitrile gloves, lab coat, safety goggles, and outer nitrile gloves. Pull the outer glove over the cuff of the lab coat to eliminate exposed skin at the wrist.

Phase 2: Weighing & Reconstitution 3. Static Mitigation: Use anti-static weighing boats and spatulas. Causality: Alvimopan β-D-Glucuronide is a fine powder; static electricity can cause the powder to "jump," leading to aerosolization and surface contamination[3][8]. 4. Solvent Transfer: Alvimopan metabolites are highly soluble in organic solvents like DMSO[9][11]. Slowly add the solvent directly to the weighing boat or transfer vial inside the BSC. 5. Seal and Sanitize: Cap the primary vial tightly. Wipe the exterior of the vial with a 70% Ethanol or Isopropanol wipe before removing it from the BSC.

Phase 3: De-gowning 6. Sacrificial Removal: Remove the outer contaminated gloves inside the BSC and dispose of them in a designated biohazard/chemical waste bin. This ensures micro-contaminants never enter the general laboratory airspace.

Spill Response & Decontamination Protocol

In the event of an accidental spill, immediate and calculated action is required. Never use a dry brush or broom to clean up an Alvimopan β-D-Glucuronide spill. Dry sweeping aerosolizes the API, exponentially increasing the inhalation risk[8][12].

Step-by-step operational workflow for spill containment and decontamination.

Execution Steps:

• Isolate: Evacuate the immediate 5-meter radius.

• Wet Wiping Method: Gently cover the spilled powder with absorbent laboratory pads. Carefully pour water or a mild soap solution over the pads to dampen the powder, neutralizing the dust hazard.

• Perimeter Cleaning: Wipe from the outside edge of the spill toward the center to prevent expanding the contamination zone.

• Secondary Decontamination: Wash the surface thoroughly with soap and water, followed by a final wipe-down with 70% Isopropanol to remove any residual organic solvent traces[10][12].

Environmental Waste Disposal Plan

Because Alvimopan and its metabolites are classified as H400 (Very toxic to aquatic life) , improper disposal poses a severe environmental threat[3][7].

• Zero-Drain Policy: Under no circumstances should aqueous or organic waste containing Alvimopan β-D-Glucuronide be poured down a standard laboratory sink[3][13].

• Solid Waste: All contaminated PPE, weigh boats, and spill-cleanup materials must be placed in a double-bagged, clearly labeled hazardous waste container.

• Liquid Waste: Segregate organic (DMSO/Methanol) and aqueous waste streams. Label explicitly as "Toxic to Aquatic Life - Pharmaceutical API Waste."

• Final Destruction: All collected waste must be routed to an EPA-approved high-temperature incinerator facility for complete thermal destruction[13].

References

• U.S. National Library of Medicine. (2023). Alvimopan: MedlinePlus Drug Information. Retrieved from[Link]

• Food and Drug Administration (FDA). Alvimopan Risk Evaluation and Mitigation Strategy (REMS) Program. Retrieved from [Link]

Sources

• 1. Alvimopan - Wikipedia [en.wikipedia.org]
• 2. Alvimopan: MedlinePlus Drug Information [medlineplus.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Alvimopan - Wikipedia [en.wikipedia.org]
• 5. Alvimopan: MedlinePlus Drug Information [medlineplus.gov]
• 6. hikma.com [hikma.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. merck.com [merck.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 11. caymanchem.com [caymanchem.com]
• 12. scribd.com [scribd.com]
• 13. ats.hikmacommunityhealth.com [ats.hikmacommunityhealth.com]